IUPAC name and CAS number for 2-(methylthio)quinoline-3-carbaldehyde
Executive Summary 2-(Methylthio)quinoline-3-carbaldehyde (CAS 65183-33-7) is a bifunctional heterocyclic scaffold critical in the synthesis of fused quinoline derivatives. Characterized by an electrophilic aldehyde at th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-(Methylthio)quinoline-3-carbaldehyde (CAS 65183-33-7) is a bifunctional heterocyclic scaffold critical in the synthesis of fused quinoline derivatives. Characterized by an electrophilic aldehyde at the C3 position and a nucleophilic (yet oxidizable) methylthio group at C2, this compound serves as a versatile "push-pull" intermediate. It is extensively utilized in the development of polycyclic heteroaromatic systems—such as pyrazolo[3,4-b]quinolines and benzo[b][1,8]naphthyridines—which exhibit significant pharmacological profiles including antimicrobial, antimalarial, and anticancer activities.
Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃; Insoluble in water
Melting Point
Predicted range:[2][3][4] 70–80 °C (Based on 2-mercapto analog data)
Part 2: Synthetic Pathways
The synthesis of 2-(methylthio)quinoline-3-carbaldehyde is most efficiently achieved via a two-step protocol starting from acetanilide. The core strategy relies on the Meth-Cohn synthesis (Vilsmeier-Haack cyclization) followed by a nucleophilic aromatic substitution (
).
Mechanism of Action[5]
Vilsmeier-Haack Cyclization: Acetanilide reacts with the Vilsmeier reagent (DMF/POCl₃) to form a chloroiminium intermediate. Intramolecular electrophilic attack on the aromatic ring closes the pyridine ring, yielding 2-chloroquinoline-3-carbaldehyde .
Nucleophilic Substitution (
): The chlorine atom at C2 is activated by the electron-withdrawing aldehyde at C3 and the ring nitrogen. Treatment with sodium thiomethoxide (NaSMe) or sodium sulfide followed by methylation displaces the chloride to yield the title compound.
Synthesis Flowchart
Figure 1: Step-wise synthesis from acetanilide precursors via the Meth-Cohn route.
Part 3: Experimental Protocols
Step 1: Synthesis of 2-Chloroquinoline-3-carbaldehyde
If oil: Extract with DCM (3 x 30 mL), wash organic layer with brine, dry over
, and concentrate.
Purification: Column chromatography (Silica gel, DCM:Hexane gradient) or recrystallization from ethanol.
Part 4: Reactivity & Applications
The compound is a "privileged scaffold" due to its ability to undergo diverse ring-closure reactions.
Reactivity Profile
C3-Formyl Group (Electrophile):
Knoevenagel Condensation: Reacts with malononitrile or ethyl cyanoacetate to form acrylonitriles.
Schiff Base Formation: Condenses with primary amines (anilines, hydrazines) to form imines/hydrazones.
C2-Methylthio Group (Leaving Group/Nucleophile):
Displacement: The -SMe group can be displaced by diamines (e.g., hydrazine) to form pyrazoloquinolines.
Oxidation: Can be oxidized to -S(O)Me or -SO₂Me, making it an even better leaving group for nucleophilic substitution.
Pathway Visualization
Figure 2: Divergent synthesis pathways utilizing the C3-aldehyde and C2-methylthio functionalities.
Part 5: Biological Significance
Quinoline-3-carbaldehyde derivatives are pharmacophores of high interest in medicinal chemistry.
Antimicrobial: The 2-methylthio derivatives have shown efficacy against Gram-positive bacteria (S. aureus) by disrupting cell wall synthesis.
Anticancer: Fused heterocyclic derivatives (e.g., thiopyrano[2,3-b]quinolines) synthesized from this scaffold exhibit cytotoxicity against HeLa and MCF-7 cell lines.
Mechanism: The planar quinoline ring allows for DNA intercalation, while the C3 side chains often interact with specific enzyme pockets (e.g., DNA gyrase).
References
Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[3][7] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[7] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.[7]
Basavaraju, B., Bhojyanaik, H. S., & Prabhakara, C. (2006).[2][4][9] Synthesis of 2-(2-napthylthio)-quinoline-3-carboxaldehyde as a novel complexing agent. Molbank, 2006(6), M518.[2][4]
Massoud, M. A. M., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: Synthesis and Reactions (2012-2017). Arkivoc, 2018(i), 244-287.
PubChem Compound Summary. (2025). Quinoline, 2-(methylthio)- (Analog Reference). National Center for Biotechnology Information.
Application Notes and Protocols for the Friedländer Synthesis of Novel Quinolines Using 2-(Methylsulfanyl)quinoline-3-carbaldehyde
Abstract The Friedländer synthesis is a cornerstone of heterocyclic chemistry, providing a direct and versatile route to the quinoline scaffold, a privileged structure in medicinal chemistry.[1][2] This document provides...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The Friedländer synthesis is a cornerstone of heterocyclic chemistry, providing a direct and versatile route to the quinoline scaffold, a privileged structure in medicinal chemistry.[1][2] This document provides detailed application notes and experimental protocols for the use of a specialized reactant, 2-(Methylsulfanyl)quinoline-3-carbaldehyde, in the Friedländer annulation. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights, step-by-step methodologies, and an exploration of the underlying reaction mechanisms. The protocols have been designed to be self-validating, with explanations for key experimental choices to ensure robust and reproducible outcomes.
Introduction: The Significance of the Quinoline Scaffold and the Friedländer Synthesis
The quinoline ring system, composed of a benzene ring fused to a pyridine ring, is a prevalent motif in a vast array of natural products and synthetic compounds with significant pharmacological activities.[3][4] Quinoline derivatives have demonstrated a broad spectrum of therapeutic applications, including anticancer, antimalarial, antibacterial, anti-inflammatory, and antiviral properties.[5][6][7] This remarkable versatility has established the quinoline scaffold as a critical component in modern drug discovery and development.[7]
The Friedländer synthesis, first described by Paul Friedländer in 1882, is a classical and highly efficient method for constructing the quinoline ring.[4][8] The reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, typically catalyzed by acids or bases.[9][10] The simplicity, operational ease, and the use of readily available starting materials make the Friedländer synthesis a powerful tool for generating diverse libraries of substituted quinolines.[4][11]
This guide focuses on the application of a less conventional, yet highly valuable, starting material: 2-(Methylsulfanyl)quinoline-3-carbaldehyde. The presence of the methylsulfanyl group at the 2-position offers unique opportunities for post-synthesis modification, enabling the creation of novel quinoline derivatives with potentially enhanced biological activities.
Reaction Mechanism and Rationale
The Friedländer synthesis can proceed through two primary mechanistic pathways, the course of which is often dictated by the reaction conditions (acidic vs. basic catalysis).[12][13]
Aldol Condensation Pathway (Base-Catalyzed): Under basic conditions, the reaction typically initiates with an aldol condensation between the 2-aminoaryl aldehyde and the α-methylene ketone. The resulting aldol adduct then undergoes intramolecular cyclization through the attack of the amino group on the carbonyl, followed by dehydration to yield the final quinoline product.[13]
Schiff Base Formation Pathway (Acid-Catalyzed): In the presence of an acid catalyst, the reaction is believed to commence with the formation of a Schiff base (imine) between the 2-aminoaryl aldehyde and the enol or enamine of the ketone. This is followed by an intramolecular aldol-type reaction and subsequent dehydration to furnish the quinoline derivative.[12][13]
A recent study has suggested that under typical acidic or basic conditions, the reaction is initiated by an intermolecular aldol reaction.[14]
Caption: Generalized mechanism of the Friedländer synthesis.
The choice of 2-(Methylsulfanyl)quinoline-3-carbaldehyde as a starting material is strategic. The methylsulfanyl (-SCH3) group is a versatile functional handle. It can be oxidized to sulfoxide or sulfone, or it can be displaced by various nucleophiles, allowing for the introduction of a wide range of substituents at the 2-position of the newly formed quinoline ring. This modularity is highly desirable in drug discovery for structure-activity relationship (SAR) studies.
Experimental Protocols
The following protocols provide detailed, step-by-step procedures for the Friedländer synthesis using 2-(Methylsulfanyl)quinoline-3-carbaldehyde.
General Considerations
Reagent Purity: Ensure all reagents and solvents are of high purity to minimize side reactions and facilitate purification.
Inert Atmosphere: While not always strictly necessary, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of sensitive substrates and reagents, potentially improving yields.
Monitoring the Reaction: The progress of the reaction should be monitored by thin-layer chromatography (TLC) to determine the point of completion and to identify the formation of any significant byproducts.
Protocol 1: Acid-Catalyzed Synthesis of a Novel Quinoline Derivative
This protocol describes a conventional acid-catalyzed synthesis using p-toluenesulfonic acid (p-TsOH).
Materials:
2-(Methylsulfanyl)quinoline-3-carbaldehyde
An α-methylene carbonyl compound (e.g., ethyl acetoacetate)
p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)
Ethanol (anhydrous)
Saturated sodium bicarbonate solution
Ethyl acetate
Brine (saturated NaCl solution)
Anhydrous sodium sulfate or magnesium sulfate
Silica gel for column chromatography
Procedure:
Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-(Methylsulfanyl)quinoline-3-carbaldehyde (1.0 mmol) and the α-methylene carbonyl compound (1.2 mmol) in anhydrous ethanol (10 mL).
Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.1 mmol, 10 mol%) to the reaction mixture.
Reaction: Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC.
Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.
Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).
Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane-ethyl acetate) to afford the desired quinoline derivative.[1][13]
Diagram: Experimental Workflow for Acid-Catalyzed Synthesis
Caption: Workflow for acid-catalyzed Friedländer synthesis.
Protocol 2: Base-Catalyzed Synthesis of a Novel Quinoline Derivative
This protocol outlines a base-catalyzed approach using potassium hydroxide (KOH).
Materials:
2-(Methylsulfanyl)quinoline-3-carbaldehyde
An α-methylene carbonyl compound (e.g., acetophenone)
Potassium hydroxide (KOH)
Ethanol
Water
Ethyl acetate
Brine
Anhydrous sodium sulfate
Procedure:
Reactant and Catalyst Preparation: In a round-bottom flask, dissolve 2-(Methylsulfanyl)quinoline-3-carbaldehyde (1.0 mmol) and the α-methylene carbonyl compound (1.2 mmol) in ethanol (10 mL). Add a solution of potassium hydroxide (2.0 mmol) in a minimal amount of water.
Reaction: Stir the reaction mixture at room temperature or gently heat to 50-60 °C for 2-4 hours. Monitor the reaction progress by TLC.
Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize with a dilute solution of hydrochloric acid (e.g., 1 M HCl) until the pH is approximately 7.
Extraction: Extract the product with ethyl acetate (3 x 20 mL).
Washing and Drying: Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.
Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.
Note on Potential Side Reactions: Under basic conditions, the α-methylene ketone can undergo self-aldol condensation.[11] To minimize this, the ketone can be added slowly to the reaction mixture containing the aldehyde and the base.
Data Presentation and Expected Outcomes
The choice of catalyst and reaction conditions can significantly influence the yield of the Friedländer synthesis. The following table provides a representative summary of expected yields based on different catalytic systems.
The quinoline derivatives synthesized using 2-(Methylsulfanyl)quinoline-3-carbaldehyde can serve as valuable scaffolds for the development of new therapeutic agents. For instance, certain quinoline-carbaldehyde derivatives have been identified as novel and specific inhibitors for Leishmania donovani methionine aminopeptidase 1 (LdMetAP1), a potential target for the treatment of leishmaniasis.[16] The ability to further functionalize the methylsulfanyl group opens up avenues for optimizing the potency, selectivity, and pharmacokinetic properties of these lead compounds.
Application Notes and Protocols: Knoevenagel Condensation of Quinoline-3-carbaldehydes for the Synthesis of Bioactive Scaffolds
Introduction: The Strategic Importance of the Knoevenagel Condensation with Quinoline-3-carbaldehydes The quinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural p...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of the Knoevenagel Condensation with Quinoline-3-carbaldehydes
The quinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals with a wide array of biological activities, including antimalarial, anticancer, and antibacterial properties.[1][2] Quinoline-3-carbaldehydes are versatile building blocks in the synthesis of diverse quinoline-based compounds.[2][3] Among the various synthetic transformations, the Knoevenagel condensation stands out as a powerful and reliable method for carbon-carbon bond formation.[4] This reaction involves the condensation of an active methylene compound with a carbonyl group, typically an aldehyde or ketone, catalyzed by a base, to yield an α,β-unsaturated product.[4][5][6]
The application of the Knoevenagel condensation to quinoline-3-carbaldehydes provides a direct and efficient route to a variety of functionalized quinoline derivatives. These products serve as crucial intermediates for the synthesis of more complex heterocyclic systems and are often evaluated for their therapeutic potential.[7] This guide provides detailed protocols for researchers, scientists, and drug development professionals, focusing on the practical aspects and underlying principles of performing Knoevenagel condensations with quinoline-3-carbaldehydes. We will explore conventional, microwave-assisted, and green chemistry approaches, offering insights into the selection of catalysts, solvents, and reaction conditions to achieve optimal outcomes.
The Underlying Chemistry: Mechanism of the Knoevenagel Condensation
The Knoevenagel condensation proceeds through a well-established mechanism. The reaction is typically initiated by a base, which deprotonates the active methylene compound to form a resonance-stabilized enolate.[8][9] This nucleophilic enolate then attacks the electrophilic carbonyl carbon of the quinoline-3-carbaldehyde, forming a tetrahedral intermediate. Subsequent protonation and dehydration lead to the final α,β-unsaturated product.[5][8][9] The choice of base is critical; it must be strong enough to deprotonate the active methylene compound but not so strong as to cause self-condensation of the aldehyde.[4]
Caption: Generalized mechanism of the Knoevenagel condensation.
Experimental Protocols
This section details various protocols for the Knoevenagel condensation of quinoline-3-carbaldehydes, ranging from traditional methods to more modern, environmentally benign approaches.
Protocol 1: Conventional Synthesis using a Basic Catalyst
This protocol describes a standard method for the Knoevenagel condensation using a conventional heat source and a basic catalyst like piperidine or L-proline.[5][7] L-proline has been shown to be an effective catalyst, often leading to high yields and shorter reaction times compared to other bases.[7]
Materials:
2-Chloroquinoline-3-carbaldehyde (1.0 mmol)
Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.1 mmol)
L-proline (10 mol%)
Ethanol (10 mL)
Round-bottom flask (50 mL)
Reflux condenser
Magnetic stirrer and heating mantle
Procedure:
To a 50 mL round-bottom flask, add 2-chloroquinoline-3-carbaldehyde (1.0 mmol) and the active methylene compound (1.1 mmol).
Add 10 mL of ethanol to dissolve the reactants.
Add L-proline (10 mol%) to the solution with stirring.
Attach a reflux condenser and heat the reaction mixture to reflux.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion (typically 1-3 hours), cool the reaction mixture to room temperature.
The product will often precipitate out of the solution. Collect the solid by vacuum filtration.
Wash the solid with cold ethanol to remove any unreacted starting materials.
Dry the product under vacuum.
Protocol 2: Microwave-Assisted Synthesis
Microwave-assisted organic synthesis has gained prominence for its ability to significantly reduce reaction times and improve yields.[10][11][12][13] This protocol outlines a rapid and efficient Knoevenagel condensation under microwave irradiation.
Materials:
Quinoline-3-carbaldehyde (1.0 mmol)
Active methylene compound (e.g., barbituric acid) (1.0 mmol)
Catalyst (e.g., L-proline or a catalytic amount of an ionic liquid like [Et3NH][HSO4])[10][14]
Solvent (e.g., ethanol or solvent-free)
Microwave synthesizer vial (10 mL)
Magnetic stir bar
Procedure:
In a 10 mL microwave synthesizer vial, combine quinoline-3-carbaldehyde (1.0 mmol), the active methylene compound (1.0 mmol), and the catalyst.
If using a solvent, add a minimal amount (2-3 mL) of ethanol. For solvent-free conditions, ensure the reactants are well-mixed.
Place the vial in the microwave synthesizer.
Irradiate the mixture at a suitable power and temperature (e.g., 100-150 °C) for a short duration (e.g., 5-15 minutes).[15]
Monitor the reaction progress by TLC after cooling the vial.
After completion, if a solvent was used, cool the mixture to room temperature to allow for product precipitation. If the reaction was solvent-free, add a small amount of ethanol to precipitate the product.
Collect the solid product by vacuum filtration and wash with cold ethanol.
Dry the product under vacuum.
Caption: A typical workflow for microwave-assisted Knoevenagel condensation.
Protocol 3: Green Chemistry Approach using an Ionic Liquid in Aqueous Media
In line with the principles of green chemistry, this protocol utilizes an ionic liquid as a catalyst in an aqueous medium, minimizing the use of volatile organic solvents.[14][16]
In a 25 mL round-bottom flask, dissolve quinoline-3-carbaldehyde (1.0 mmol) and malononitrile (1.0 mmol) in 5 mL of water.
Add the ionic liquid catalyst, [Et3NH][HSO4] (10 mol%), to the mixture.
Stir the reaction mixture vigorously at room temperature.
Monitor the reaction progress by TLC. The reaction is often complete within 30-60 minutes.
Upon completion, the product typically precipitates from the aqueous solution.
Collect the solid product by vacuum filtration and wash thoroughly with water.
Dry the product under vacuum. The aqueous filtrate containing the ionic liquid can potentially be reused.
Data Presentation: Comparison of Protocols
The following table summarizes the typical reaction conditions and outcomes for the different Knoevenagel condensation protocols involving quinoline-3-carbaldehydes.
Protocol
Catalyst
Solvent
Temperature
Time
Typical Yield (%)
Conventional
L-proline
Ethanol
Reflux
1-3 h
80-95%
Microwave-Assisted
L-proline / Ionic Liquid
Ethanol / Solvent-free
100-150 °C
5-15 min
85-98%
Green Chemistry
[Et3NH][HSO4]
Water
Room Temp.
30-60 min
90-97%
Conclusion
The Knoevenagel condensation of quinoline-3-carbaldehydes is a highly effective and versatile method for the synthesis of a wide range of biologically relevant molecules. By selecting the appropriate protocol—be it conventional heating, rapid microwave-assisted synthesis, or an environmentally friendly aqueous approach—researchers can efficiently generate diverse libraries of quinoline derivatives for further investigation in drug discovery and development. The protocols provided herein offer a solid foundation for optimizing these reactions to achieve high yields and purity, paving the way for the discovery of new therapeutic agents.
References
2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017) - Semantic Scholar. (n.d.). Retrieved February 23, 2026, from [Link]
Facile access to 3-sulfonylquinolines via Knoevenagel condensation/aza-Wittig reaction cascade involving ortho-azidobenzaldehydes and β-ketosulfonamides and sulfones - PMC. (n.d.). Retrieved February 23, 2026, from [Link]
Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018, February 23). Royal Society of Chemistry. Retrieved February 23, 2026, from [Link]
A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. (n.d.). Retrieved February 23, 2026, from [Link]
Knoevenagel condensation reactions catalysed by metal-organic frameworks. (2013, June 15). Springer. Retrieved February 23, 2026, from [Link]
Vaishali, et al. (2025, December 10). Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. De Gruyter. Retrieved February 23, 2026, from [Link]
Exploration of Synthetic Potential of Quinoline‐3‐Carbaldehydes - ResearchGate. (2025, October 21). Retrieved February 23, 2026, from [Link]
The Knoevenagel condensation using quinine as an organocatalyst under solvent-free conditions - New Journal of Chemistry (RSC Publishing). (n.d.). Retrieved February 23, 2026, from [Link]
An Efficient and Green Microwave-Assisted Synthesis of Quinoline Derivatives via Knoevengal Condensation - ResearchGate. (2022, April 4). Retrieved February 23, 2026, from [Link]
Facile access to 3-sulfonylquinolines via Knoevenagel condensation/aza-Wittig reaction cascade involving ortho-azidobenzaldehydes and β-ketosulfonamides and sulfones - Beilstein Journals. (2023, June 9). Retrieved February 23, 2026, from [Link]
Knoevenagel Condensation Doebner Modification - Organic Chemistry Portal. (n.d.). Retrieved February 23, 2026, from [Link]
Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview - PMC. (n.d.). Retrieved February 23, 2026, from [Link]
Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects - Beilstein Journals. (2021, April 19). Retrieved February 23, 2026, from [Link]
Microwave-Assisted and Efficient Solvent-free Knoevenagel Condensation. A Sustainable Protocol Using Porous Calcium Hydroxyapatite as Catalyst - MDPI. (2010, February 4). Retrieved February 23, 2026, from [Link]
[Et3NH][HSO4]-Catalyzed Efficient, Eco-Friendly, and Sustainable Synthesis of Quinoline Derivatives via Knoevenagel Condensation - ACS Publications. (2014, March 14). Retrieved February 23, 2026, from [Link]
Knoevenagel Condensation Mechanism | Organic Chemistry - YouTube. (2021, October 27). Retrieved February 23, 2026, from [Link]
Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC. (2023, November 7). Retrieved February 23, 2026, from [Link]
Knoevenagel condensation - Wikipedia. (n.d.). Retrieved February 23, 2026, from [Link]
Route of Knoevenagel Reaction from Conventional method to Greener methods - IOSR Journal. (2003, February 6). Retrieved February 23, 2026, from [Link]
Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. (n.d.). Retrieved February 23, 2026, from [Link]
Knoevenagel Condensation Reaction Mechanism | Full Video Lecture - YouTube. (2025, September 16). Retrieved February 23, 2026, from [Link]
Knoevenagel Condensation - J&K Scientific LLC. (2021, February 23). Retrieved February 23, 2026, from [Link]
Application Notes and Protocols for the Nucleophilic Displacement of the 2-Methylsulfanyl Group in Quinoline Derivatives
Introduction The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3] Quinoline derivative...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3] Quinoline derivatives have demonstrated a broad spectrum of therapeutic applications, including roles as anticancer, antimalarial, antibacterial, and anti-inflammatory agents.[1][4][5] The functionalization of the quinoline ring is a key strategy in drug discovery, allowing for the fine-tuning of a molecule's biological activity and pharmacokinetic properties.[4]
One of the most versatile and efficient methods for the derivatization of the quinoline core is through nucleophilic aromatic substitution (SNAr). This application note provides a detailed guide on the nucleophilic displacement of the 2-methylsulfanyl (-SCH₃) group in quinoline derivatives. The 2-methylsulfanyl group, while not as reactive as a halide, serves as a competent leaving group under appropriate conditions, offering a strategic advantage in the synthesis of diverse quinoline analogs. We will delve into the underlying mechanistic principles, provide detailed experimental protocols for various classes of nucleophiles, and discuss the applications of this methodology in the synthesis of biologically relevant molecules.
Mechanistic Insights: The SNAr Reaction on the Quinoline Scaffold
The nucleophilic aromatic substitution on an electron-deficient aromatic ring, such as quinoline, typically proceeds through an addition-elimination mechanism.[6][7] The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the leaving group, in this case, the 2-methylsulfanyl group. This attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7] The aromaticity of the quinoline ring is temporarily disrupted in this step. The final step involves the departure of the leaving group, the methanethiolate anion (-SCH₃), which restores the aromaticity of the ring and yields the substituted product.
The reactivity of the quinoline ring towards nucleophilic attack is enhanced by the electron-withdrawing nature of the nitrogen atom within the heterocyclic system. This effect is most pronounced at the 2- and 4-positions, making them susceptible to nucleophilic substitution.
The Role of the 2-Methylsulfanyl Group as a Leaving Group
The efficacy of a leaving group is directly related to the stability of the anion that is formed upon its departure.[8] Good leaving groups are typically the conjugate bases of strong acids.[8][9] While the methylsulfanyl group is considered a moderate leaving group compared to halides or sulfonyl groups, its utility lies in its selective reactivity and ease of introduction onto the quinoline scaffold.[9] The pKa of the conjugate acid of the methylthio group (methanethiol, CH₃SH) is approximately 10.4, indicating that methanethiolate is a moderately strong base.
For the displacement to be efficient, the reaction often requires elevated temperatures or the use of a strong nucleophile. In some instances, the methylsulfanyl group can be oxidized to the corresponding methylsulfinyl (-SOCH₃) or methylsulfonyl (-SO₂CH₃) group to enhance its leaving group ability.[10] The methylsulfonyl group, in particular, is an excellent leaving group due to the high oxidation state of the sulfur and the extensive resonance stabilization of the resulting methanesulfinate anion.[9]
Design of fluorescent sensors using 2-(Methylsulfanyl)quinoline-3-carbaldehyde scaffold
Application Notes and Protocols for Fluorescent Sensors Based on the 2-(Methylsulfanyl)quinoline-3-carbaldehyde Scaffold Introduction Quinoline and its derivatives are a cornerstone in the development of fluorescent chem...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes and Protocols for Fluorescent Sensors Based on the 2-(Methylsulfanyl)quinoline-3-carbaldehyde Scaffold
Introduction
Quinoline and its derivatives are a cornerstone in the development of fluorescent chemosensors due to their rigid structure, high quantum yield, and versatile coordination chemistry.[1][2][3] The 2-(methylsulfanyl)quinoline-3-carbaldehyde scaffold, in particular, offers a reactive aldehyde group and a sulfur-containing moiety, providing a unique platform for designing highly selective and sensitive fluorescent probes. The methylsulfanyl group can influence the electronic properties of the quinoline ring and participate in metal ion coordination, while the carbaldehyde group is a versatile handle for introducing various recognition units through straightforward condensation reactions.[4][5]
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design principles, sensing mechanisms, and practical application of fluorescent sensors derived from this promising scaffold. We will delve into the causality behind experimental choices and provide detailed, self-validating protocols for synthesis and analysis.
Core Principles and Design Strategies
The design of a fluorescent sensor based on the 2-(methylsulfanyl)quinoline-3-carbaldehyde scaffold hinges on the integration of three key components: the fluorophore (the quinoline core), a recognition unit (receptor), and a signaling mechanism that transduces the binding event into a measurable change in fluorescence.
1. The Fluorophore: 2-(Methylsulfanyl)quinoline-3-carbaldehyde Core
The quinoline ring system is the fluorescent heart of the sensor. Its inherent photophysical properties can be modulated by the methylsulfanyl group at the 2-position. This group can influence the electron density of the aromatic system, thereby affecting the absorption and emission wavelengths, as well as the quantum yield.
2. The Recognition Unit: Tailoring Selectivity
The aldehyde functionality at the 3-position is the primary site for chemical modification. Through Schiff base condensation with various amines (e.g., hydrazines, anilines, or aliphatic amines), a diverse library of sensors can be generated.[6][7] The choice of the amine component is critical as it introduces the specific binding sites for the target analyte.
For Metal Ion Sensing: Amines containing additional donor atoms (N, O, S) can create a chelating pocket suitable for specific metal ions. For instance, incorporating a dipicolylamine moiety can lead to high selectivity for Zn²⁺.[8]
For Anion Sensing: Amine derivatives with hydrogen bond donors, such as thiosemicarbazides, can be employed for the recognition of anions like fluoride and cyanide.[5]
For pH Sensing: The basicity of the quinoline nitrogen and any introduced amine groups can be exploited for pH sensing, as protonation often leads to significant changes in fluorescence.[9][10]
3. Signaling Mechanisms: From Binding to Light
The interaction between the sensor and the analyte triggers a change in the fluorescence output, which can be either an enhancement ("turn-on") or a quenching ("turn-off") of the signal. The underlying photophysical mechanisms are crucial to understand for rational sensor design.
Photoinduced Electron Transfer (PET): In many "turn-off" sensors, the receptor can donate an electron to the excited fluorophore, quenching its fluorescence.[1] Upon binding to the analyte, the HOMO energy level of the receptor is lowered, inhibiting the PET process and restoring fluorescence, resulting in a "turn-on" response.[8]
Intramolecular Charge Transfer (ICT): The binding of an analyte can alter the electron-donating or -withdrawing properties of the receptor, leading to a change in the ICT character of the excited state. This often manifests as a shift in the emission wavelength.[11]
Excited-State Intramolecular Proton Transfer (ESIPT): For sensors with appropriately positioned proton donor-acceptor moieties, the binding event can inhibit or promote ESIPT, leading to a significant change in the fluorescence signal.[12]
Aggregation-Induced Emission (AIE): By incorporating moieties that restrict intramolecular rotation upon binding or aggregation, it is possible to design sensors that are non-emissive in solution but become highly fluorescent in the presence of the analyte.[12]
Chelation-Enhanced Fluorescence (CHEF): The chelation of a metal ion can rigidify the sensor's structure, reducing non-radiative decay pathways and leading to a significant enhancement of fluorescence.[12]
Below is a generalized workflow for the design and validation of a fluorescent sensor based on the 2-(methylsulfanyl)quinoline-3-carbaldehyde scaffold.
Figure 1: General workflow for sensor design and validation.
Protocols
Protocol 1: Synthesis of the 2-(Methylsulfanyl)quinoline-3-carbaldehyde Scaffold
The synthesis of the core scaffold can be adapted from established procedures for related quinoline-3-carbaldehydes.[13] This protocol is a representative example.
Materials:
2-Chloroquinoline-3-carbaldehyde
Sodium sulfide (Na₂S)
Sodium methanethiolate (NaSMe)
Dimethylformamide (DMF)
Acetic acid
Deionized water
Ethyl acetate
Standard laboratory glassware and purification apparatus (e.g., column chromatography).
Procedure:
Synthesis of 2-Mercaptoquinoline-3-carbaldehyde:
Dissolve 2-chloroquinoline-3-carbaldehyde (1 mmol) in dry DMF (5 mL).
Add powdered sodium sulfide (1.5 mmol) and stir the mixture at room temperature for 1-2 hours.[13]
Monitor the reaction by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into ice-water and acidify with acetic acid to precipitate the product.[13]
Filter the precipitate, wash thoroughly with water, and dry. The crude product is often pure enough for the next step.
S-Methylation to Yield 2-(Methylsulfanyl)quinoline-3-carbaldehyde:
Dissolve the crude 2-mercaptoquinoline-3-carbaldehyde (1 mmol) in a suitable solvent like DMF or ethanol.
Add a base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) to deprotonate the thiol.
Add methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) as the methylating agent and stir at room temperature until the reaction is complete (monitored by TLC).
Quench the reaction with water and extract the product with an organic solvent like ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent.
Purify the crude product by column chromatography on silica gel.
Characterization:
Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.
Protocol 2: General Procedure for Schiff Base Sensor Synthesis
This protocol outlines the condensation reaction to form the final sensor.
Materials:
2-(Methylsulfanyl)quinoline-3-carbaldehyde
Selected amine derivative (e.g., a substituted hydrazine or aniline)
Ethanol or Methanol
Catalytic amount of acetic acid
Procedure:
Dissolve 2-(methylsulfanyl)quinoline-3-carbaldehyde (1 mmol) in methanol or ethanol (10-15 mL).
Add the chosen amine derivative (1 mmol) to the solution.
Add a few drops of glacial acetic acid as a catalyst.[5]
Reflux the mixture for 2-4 hours, monitoring the reaction progress by TLC.[5]
After completion, cool the reaction mixture to room temperature. The product may precipitate out.
Collect the solid product by filtration and wash with cold ethanol.
If the product does not precipitate, evaporate the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.
Characterization:
Verify the structure of the synthesized sensor using ¹H NMR, ¹³C NMR, mass spectrometry, and FT-IR spectroscopy.
Protocol 3: Fluorometric Titration and Selectivity Studies
This protocol details the steps to evaluate the sensing performance of the newly synthesized probe.
Materials:
Synthesized fluorescent sensor
High-purity solvent (e.g., DMSO, acetonitrile, or a buffer solution)[14]
Stock solutions of the target analyte and various potentially interfering ions.[14]
Fluorometer
Quartz cuvettes
Procedure:
Preparation of Solutions:
Prepare a stock solution of the sensor (e.g., 1 mM) in a suitable solvent like DMSO.[14]
Prepare a stock solution of the target analyte (e.g., 10 mM) in deionized water or the same buffer to be used for the experiment.
Prepare stock solutions of interfering ions at the same concentration.
Fluorometric Titration:
In a quartz cuvette, prepare a working solution of the sensor (e.g., 10 µM) by diluting the stock solution in the chosen buffer.[14]
Record the initial fluorescence emission spectrum of the sensor solution.[14]
Sequentially add small aliquots of the target analyte stock solution to the cuvette.[14]
After each addition, mix gently and allow the solution to equilibrate for 1-2 minutes before recording the fluorescence spectrum.[14]
Continue this process until the fluorescence intensity reaches a plateau.
Plot the fluorescence intensity at the emission maximum against the analyte concentration to generate a titration curve.
Selectivity and Interference Studies:
To assess selectivity, add a significant excess (e.g., 10 equivalents) of various interfering ions to separate solutions of the sensor and record the fluorescence spectra.[2]
For interference studies, record the fluorescence response of the sensor to the target analyte in the presence of the potentially interfering ions.[14]
Data Analysis:
From the titration curve, determine the limit of detection (LOD) using the formula 3σ/k, where σ is the standard deviation of the blank and k is the slope of the linear portion of the calibration curve.[15]
Calculate the binding constant (Ka) using methods such as the Benesi-Hildebrand plot.
The expected signaling pathway for a "turn-on" PET sensor for a metal ion (Mⁿ⁺) is depicted below.
Figure 2: Generalized signaling pathway for a PET-based "turn-on" sensor.
Performance Data of Representative Quinoline-Based Sensors
The following table summarizes the performance of various quinoline-based fluorescent sensors for different analytes, illustrating the versatility of this class of compounds.
The 2-(methylsulfanyl)quinoline-3-carbaldehyde scaffold is a powerful and adaptable platform for the rational design of fluorescent sensors. By carefully selecting the recognition unit appended to the carbaldehyde group, researchers can develop highly sensitive and selective probes for a wide range of analytes, from metal ions to anions and pH. The detailed protocols and design principles outlined in this document provide a solid foundation for scientists to explore the potential of this scaffold in their own research, contributing to advancements in chemical sensing, environmental monitoring, and biomedical diagnostics.
References
Glowacki, E. D., et al. (2024). Fluorescent Sensor Based on 1H-Pyrazolo[3,4-b]quinoline Derivative for Detecting Zn2+ Cations. PMC. Available at: [Link]
(N.A.). (N.D.). Quinoline-Based Fluorescence Sensors. ResearchGate. Available at: [Link]
BenchChem. (N.D.). A Comparative Guide to Quinoline-Based Fluorescent Sensors for Heavy Metal Ion Detection. BenchChem.
Li, Y., et al. (2025). A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. MDPI. Available at: [Link]
Chen, Y., et al. (2025). Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Arabian Journal of Chemistry. Available at: [Link]
Kumar, A., et al. (2025). A new quinoline-based fluorescent-colorimetric chemosensor for sensitive and selective “on–off” detection of Pb 2+ ions. RSC Publishing. Available at: [Link]
Gárate-Morales, P., et al. (2020). Fluorescence enhancement of quinolines by protonation. RSC Publishing. Available at: [Link]
(N.A.). (2019). 16 High Throughput Screening with Fluorescent Probe. Protocols.io. Available at: [Link]
Zhang, Y., et al. (N.D.). A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe3+ detection. PMC. Available at: [Link]
Gaigalas, A. K., & Li, L. (N.D.). Recommendations and Guidelines for Standardization of Fluorescence Spectroscopy.
Yang, Z. Y., et al. (2014). A highly selective chemosensor for Al3+ based on 2-oxo-quinoline-3-carbaldehyde Schiff-base. PubMed. Available at: [Link]
Uniyal, S., & Rawat, D. S. (2022). Quinoline a Versatile Molecular Probe for Zinc Sensor: A Mini-Review. Letters in Applied NanoBioScience. Available at: [Link]
Lancaster, K. M. (2025). Quinoline-2-thiol Derivatives as Fluorescent Sensors for Metals, pH and HNO. University of California, Santa Barbara.
(N.A.). (2021). A novel quinoline derivative as dual chemosensor for selective sensing of Al3+ by fluorescent and Fe2+ by colorimetric methods. ResearchGate. Available at: [Link]
Vaishali, et al. (2025). Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. Arkivoc.
(N.A.). (N.D.).
(N.A.). (N.D.). Synthesis of substituted 2‐quinolines‐3‐carbaldehyde.
Sharma, P., et al. (2020). Synthesis and characterization of quinoline-carbaldehyde derivatives as novel inhibitors for leishmanial methionine aminopeptidase 1. PubMed. Available at: [Link]
(N.A.). (2013). A glycerol mediated domino reaction: an efficient, green synthesis of polyheterocycles incorporating a new thiochromeno[2,3-b]quinoline unit. The Royal Society of Chemistry.
Basri, R., et al. (2022). Quinoline based thiosemicarbazones as colorimetric chemosensors for fluoride and cyanide ions and DFT studies. PMC. Available at: [Link]
Application Notes & Protocols: Bioactive Functionalization of 2-(Methylsulfanyl)quinoline-3-carbaldehyde for Drug Discovery
Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of compounds with broad pharmacological activities.[1][2][3][4][5] This g...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of compounds with broad pharmacological activities.[1][2][3][4][5] This guide focuses on a specific, highly versatile derivative: 2-(Methylsulfanyl)quinoline-3-carbaldehyde. We provide a comprehensive exploration of its synthesis and, more critically, its strategic functionalization at two key reactive sites—the C3-carbaldehyde and the C2-methylsulfanyl group. This document serves as a technical manual for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and strategic considerations for leveraging this scaffold to generate novel libraries of bioactive compounds for anticancer and antimicrobial drug discovery.
The Strategic Value of the 2-(Methylsulfanyl)quinoline-3-carbaldehyde Scaffold
The therapeutic potential of quinoline derivatives is extensive, with applications ranging from anticancer and antimalarial to antimicrobial and anti-inflammatory agents.[6][7][8] The 2-(Methylsulfanyl)quinoline-3-carbaldehyde scaffold is particularly compelling for drug discovery for two primary reasons:
Dual Reactive Centers: It possesses two distinct and orthogonally reactive functional groups. The aldehyde at the C3 position is a versatile electrophilic handle for a wide array of transformations, such as condensation and reductive amination.[9][10] The methylsulfanyl group at the C2 position, activated by the electron-withdrawing quinoline nitrogen, is a target for nucleophilic aromatic substitution (SNAr) or bioisosteric replacement, allowing for profound modulation of the molecule's electronic and steric properties.[11][12]
Proven Pharmacophore: The quinoline core itself is a well-established pharmacophore. Its planar, aromatic structure facilitates interactions with biological targets, including DNA intercalation and binding to enzyme active sites, such as tyrosine kinases.[1][6]
This guide will systematically detail the methodologies to exploit these features, transforming this core scaffold into a diverse library of potential drug candidates.
Synthesis of the Core Scaffold
The most direct and efficient route to quinoline-3-carbaldehydes is the Vilsmeier-Haack reaction .[13][14][15] This one-pot reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to achieve formylation and cyclization of an appropriate N-arylacetamide precursor.[16]
Protocol 1: Synthesis of 2-(Methylsulfanyl)quinoline-3-carbaldehyde
This protocol is adapted from established Vilsmeier-Haack procedures for substituted quinolines.[14][15][17] The key is the use of an acetanilide precursor bearing a methylsulfanyl group, which remains intact during the cyclization.
Materials:
N-(3-(methylsulfanyl)phenyl)acetamide
N,N-Dimethylformamide (DMF), anhydrous
Phosphorus oxychloride (POCl₃)
Crushed ice
Saturated sodium bicarbonate (NaHCO₃) solution
Dichloromethane (DCM)
Anhydrous magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Hexane/Ethyl Acetate solvent system
Procedure:
Vilsmeier Reagent Formation: In a three-necked round-bottom flask equipped with a dropping funnel and a calcium chloride drying tube, add anhydrous DMF (3.0 eq). Cool the flask to 0 °C in an ice-water bath.
Add POCl₃ (4.0 eq) dropwise to the DMF with vigorous stirring over 30 minutes. The formation of the solid chloroiminium salt (Vilsmeier reagent) will be observed.
Allow the mixture to stir at room temperature for an additional 30 minutes.
Cyclization: Add N-(3-(methylsulfanyl)phenyl)acetamide (1.0 eq) portion-wise to the Vilsmeier reagent. Rationale: This electron-rich acetanilide acts as the nucleophile that attacks the electrophilic Vilsmeier reagent, initiating the cyclization cascade.
Heat the reaction mixture to 80-90 °C and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After completion, cool the reaction mixture to room temperature and carefully pour it into a beaker containing a large volume of crushed ice. This hydrolyzes the reaction intermediates.
Neutralize the acidic solution by slowly adding saturated NaHCO₃ solution until effervescence ceases and the pH is ~7-8. A precipitate of the crude product should form.
Extract the aqueous mixture with DCM (3 x 100 mL).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by column chromatography on silica gel using a Hexane/Ethyl Acetate gradient to yield the pure 2-(Methylsulfanyl)quinoline-3-carbaldehyde.
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Strategies for Bioactive Functionalization
The true power of the scaffold lies in its potential for diversification. The following sections outline key functionalization strategies with detailed protocols.
Workflow for Scaffold Functionalization and Screening
Caption: General workflow from core scaffold to SAR analysis.
Functionalization at the C3-Aldehyde
The aldehyde group is a prime target for introducing molecular diversity and attaching various pharmacophores.
Condensation of the aldehyde with primary amines to form imines (Schiff bases) is one of the most robust methods for library generation. The resulting imine itself can be bioactive, or it can be subsequently reduced to a stable secondary amine.
Protocol 2: Parallel Synthesis of a Schiff Base Library
Materials:
2-(Methylsulfanyl)quinoline-3-carbaldehyde
A library of primary amines (e.g., substituted anilines, benzylamines, aminothiazoles)
Ethanol, absolute
Glacial acetic acid (catalytic amount)
96-well reaction block
Procedure:
In each well of a 96-well plate, add a solution of 2-(Methylsulfanyl)quinoline-3-carbaldehyde (1.0 eq) in ethanol.
To each well, add a solution of a unique primary amine (1.1 eq) in ethanol.
Add one drop of glacial acetic acid to each well to catalyze the reaction. Rationale: The acid protonates the aldehyde's carbonyl oxygen, making the carbon more electrophilic and accelerating the nucleophilic attack by the amine.
Seal the plate and heat at 60 °C for 4-6 hours.
Cool the plate to room temperature. The Schiff base products will often precipitate from the solution.
Collect the products by filtration or centrifugation. Wash with cold ethanol to remove unreacted starting materials.
Dry the products under vacuum. Analyze a selection of products by LC-MS to confirm identity and purity before biological screening.
Functionalization at the C2-Methylsulfanyl Group
The C2 position of the quinoline ring is electron-deficient, making the methylsulfanyl group a viable leaving group for SNAr reactions, especially after oxidation. This allows for the introduction of new functionalities that can significantly alter the compound's biological profile.
Bioisosteric replacement is a key strategy in drug design to improve potency, selectivity, or pharmacokinetic properties.[18][19] Replacing the methylsulfanyl group with amines or alcohols can mimic hydrogen bond donor/acceptor patterns found in known inhibitors of various enzymes.
Protocol 3: SNAr with a Primary Amine
Materials:
2-(Methylsulfanyl)quinoline-3-carbaldehyde
meta-Chloroperoxybenzoic acid (m-CPBA)
Dichloromethane (DCM)
Benzylamine
Dimethyl sulfoxide (DMSO), anhydrous
Potassium carbonate (K₂CO₃)
Procedure:
Oxidation (Step 1): Dissolve 2-(Methylsulfanyl)quinoline-3-carbaldehyde (1.0 eq) in DCM. Cool to 0 °C.
Add m-CPBA (1.1 eq) portion-wise. Rationale: Oxidizing the sulfide to a sulfoxide or sulfone creates a much better leaving group (methylsulfinyl or methylsulfonyl), which greatly facilitates the subsequent nucleophilic attack.
Stir the reaction at room temperature for 2-3 hours until the starting material is consumed (monitor by TLC).
Wash the reaction mixture with saturated sodium bicarbonate solution to remove excess m-CPBA, followed by brine. Dry the organic layer over MgSO₄, filter, and concentrate to obtain the crude 2-(methylsulfinyl)quinoline-3-carbaldehyde.
Substitution (Step 2): Dissolve the crude sulfoxide (1.0 eq) in anhydrous DMSO.
Add benzylamine (1.5 eq) and K₂CO₃ (2.0 eq). Rationale: K₂CO₃ acts as a base to deprotonate the intermediate Meisenheimer complex, driving the reaction towards completion.
Heat the mixture at 100 °C for 8-12 hours.
Work-up and Purification: Cool the reaction, pour into water, and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate. Purify by column chromatography to yield 2-(benzylamino)quinoline-3-carbaldehyde.
Reaction Pathways Visualization
Caption: Key functionalization routes for the core scaffold.
Application Notes: Biological Evaluation
Once a library of compounds is synthesized, the next critical step is to evaluate their biological activity. We present protocols for primary screening against cancer cell lines and bacterial pathogens.
Anticancer Activity Screening
Many quinoline derivatives exert their anticancer effects by inhibiting key signaling pathways, such as those involving tyrosine kinases.[6][8] A primary screen typically involves assessing the general cytotoxicity of the compounds against a panel of cancer cell lines.[20][21][22]
Protocol 4: Cell Viability (MTT) Assay
Materials:
Human cancer cell lines (e.g., MCF-7 breast, A549 lung, HCT116 colon)
Complete growth medium (e.g., DMEM with 10% FBS)
Synthesized compounds dissolved in DMSO (10 mM stock)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
96-well cell culture plates
DMSO, cell culture grade
Procedure:
Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37 °C, 5% CO₂ incubator.
Compound Treatment: Prepare serial dilutions of the synthesized compounds in growth medium. The final DMSO concentration should be <0.5%. Replace the old medium with the compound-containing medium. Include wells with vehicle (DMSO) only as a negative control and a known anticancer drug (e.g., Doxorubicin) as a positive control.
Incubate the plates for 48-72 hours.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Read the absorbance at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound using non-linear regression.
Anticancer Signaling Pathway Example
Caption: Inhibition of tyrosine kinase signaling by a quinoline drug.
Antimicrobial Activity Screening
The Kirby-Bauer disk diffusion test is a standard, qualitative method for initial antimicrobial screening.[23][24]
Known antibiotic disks (e.g., Ciprofloxacin) as a positive control
DMSO-loaded disks as a negative control
Procedure:
Inoculum Preparation: Prepare a bacterial suspension in sterile saline equivalent to the 0.5 McFarland standard.[23]
Plate Inoculation: Using a sterile cotton swab, evenly streak the bacterial suspension over the entire surface of an MHA plate to create a uniform lawn.
Disk Application: Aseptically apply sterile paper disks to the agar surface.
Pipette a fixed volume (e.g., 10 µL) of each compound solution onto a corresponding disk. Also apply positive and negative control disks.
Incubation: Incubate the plates at 37 °C for 18-24 hours.
Data Acquisition: Measure the diameter (in mm) of the zone of inhibition around each disk where bacterial growth is absent.
Data Presentation and Interpretation
Systematic data presentation is crucial for identifying promising lead compounds and understanding structure-activity relationships (SAR).
Table 1: Hypothetical Screening Data for a Library of Functionalized Quinolines
Compound ID
R¹ Group (at C3 via Imine)
R² Group (at C2)
IC₅₀ vs. MCF-7 (µM)
Zone of Inhibition vs. S. aureus (mm)
Scaffold
-CHO
-SMe
>100
8
LIB-001
=N-Ph
-SMe
45.2
10
LIB-002
=N-(4-Cl-Ph)
-SMe
15.8
14
LIB-003
=N-(4-OMe-Ph)
-SMe
62.1
11
LIB-004
-CHO
-NH-Bn
22.5
18
LIB-005
-CHO
-NH-(4-F-Bn)
8.9
22
Interpretation:
From LIB-001 to LIB-003, we observe that an electron-withdrawing group (Cl) on the phenyl ring enhances anticancer activity, while an electron-donating group (OMe) reduces it.
Comparing the scaffold to LIB-004 and LIB-005, replacing the C2-SMe group with an amino group significantly boosts both anticancer and antimicrobial activity. The addition of fluorine (LIB-005) further improves potency.
Conclusion and Future Perspectives
The 2-(Methylsulfanyl)quinoline-3-carbaldehyde scaffold is a highly valuable starting point for the development of novel therapeutic agents. Its dual reactive handles allow for the systematic and extensive exploration of chemical space through straightforward synthetic protocols. The methodologies outlined in this guide provide a robust framework for generating diverse compound libraries and performing primary biological screens. Future work should focus on expanding the range of functionalization reactions, exploring multi-component reactions starting from the aldehyde, and performing in-depth mechanistic studies on the most promising "hit" compounds to elucidate their molecular targets and optimize their drug-like properties.
References
Panchal, N. B., & Vaghela, V. M. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and It's Derivatives. Oriental Journal of Chemistry, 39(3), 546-567. [Link]
The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. (2022). International Journal of Pharmaceutical Sciences and Research, 12(4). [Link]
A Review on Quinoline: Diverse Pharmacological Agent. (2021). Chemistry Research Journal, 6(4), 81-96. [Link]
Kaur, M., et al. (2009). Biological activities of quinoline derivatives. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 64(12), 793-802. [Link]
Musiol, R. (2011). Quinoline as a privileged scaffold in cancer drug discovery. Current medicinal chemistry, 18(10), 1436-1450. [Link]
Bishayee, K., et al. (2019). In vitro assays and techniques utilized in anticancer drug discovery. Biomedicine & Pharmacotherapy, 109, 2199-2218. [Link]
El-fakih, M., et al. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. Molecules, 27(22), 8013. [Link]
Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. (2021). Journal of Emerging Technologies and Innovative Research, 8(12). [Link]
Hedges, K. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. [Link]
Singh, P., et al. (2014). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar. [Link]
Noble Life Sciences. (2023). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. [Link]
Bräse, S. (2015). Chapter 6: Quinolines: Privileged Scaffolds in Medicinal Chemistry. The Royal Society of Chemistry. [Link]
Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. (2016). International Journal of Chemical Studies. [Link]
Chavan, N. D., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]
Wozniak, K., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology. [Link]
Review on recent development of quinoline for anticancer activities. (2022). Future Journal of Pharmaceutical Sciences. [Link]
Schwalbe, R., et al. (Eds.). (2007). Antimicrobial Susceptibility Testing Protocols. CRC press. [Link]
Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega. [Link]
Synthesis, spectral and microbial studies of some novel quinoline derivatives via Vilsmeier Haack reagent. (2011). Arkivoc. [Link]
In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. (2001). Journal of experimental therapeutics & oncology. [Link]
Synthesis of Natural Products by C–H Functionalization of Heterocycles. (2020). Israel Journal of Chemistry. [Link]
Dias, A. M., et al. (2020). Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds. Molecules, 25(16), 3749. [Link]
METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). OIRSA. [Link]
Vitanza, L., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Antibiotics, 11(4), 431. [Link]
Exploration of Synthetic Potential of Quinoline‐3‐Carbaldehydes. (2024). ChemistrySelect. [Link]
Schwalbe, R., & Moore, P. C. (2007). Antimicrobial Susceptibility Testing Protocols. CRC Press. [Link]
Bioisosteric Replacement in the Search for Biologically Active Compounds: Design, Synthesis and Anti-Inflammatory Activity of Novel[1][2][3]triazino[2,3-c]quinazolines. (2021). Pharmaceuticals. [Link]
Cp * Co ( III )‐catalyzed C – H functionalization of bioactive heterocyclic motifs. (2026). Applied Organometallic Chemistry. [Link]
Hamama, W. S., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8046-8073. [Link]
Catalytic Asymmetric α-Functionalization of α-Branched Aldehydes. (2023). Catalysts. [Link]
Application of the Pentafluorosulfanyl Group as a Bioisosteric Replacement. (2017). Journal of Medicinal Chemistry. [Link]
Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. (2025). Journal of the Indian Chemical Society. [Link]
Synthesis and characterization of quinoline-carbaldehyde derivatives as novel inhibitors for leishmanial methionine aminopeptidase 1. (2020). European Journal of Medicinal Chemistry. [Link]
Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical reviews, 96(8), 3147-3176. [Link]
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Technical Support Center: Synthesis of 2-(Methylsulfanyl)quinoline-3-carbaldehyde
Case ID: 2-SMe-Q3C-OPT Status: Open Assigned Specialist: Senior Application Scientist Topic: Yield Optimization & Troubleshooting for 2-(Methylsulfanyl)quinoline-3-carbaldehyde Executive Summary The synthesis of 2-(methy...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: 2-SMe-Q3C-OPT
Status: Open
Assigned Specialist: Senior Application Scientist
Topic: Yield Optimization & Troubleshooting for 2-(Methylsulfanyl)quinoline-3-carbaldehyde
Executive Summary
The synthesis of 2-(methylsulfanyl)quinoline-3-carbaldehyde (Target 3 ) typically proceeds via a two-stage sequence: the Meth-Cohn synthesis to generate the 2-chloro-3-formylquinoline scaffold, followed by a Nucleophilic Aromatic Substitution (
) using a thiomethyl source.
Low yields in this pathway are rarely due to "bad luck" but rather specific mechanistic failures:
Precursor Purity: The Vilsmeier-Haack intermediate (2-chloro) must be free of acidic impurities.
Nucleophile Competition: Hydrolysis of the chloro-group to the 2-oxo (carbostyril) derivative competes with thiolation.
Aldehyde Instability: The C-3 formyl group is susceptible to Cannizzaro disproportionation or oxidation under the basic conditions required for
.
This guide provides a self-validating protocol and troubleshooting logic to maximize yield.
Module 1: The Precursor (Meth-Cohn Optimization)
Objective: Ensure high-quality 2-chloroquinoline-3-carbaldehyde (2 ) starting material. If 2 is impure, the downstream thiolation will fail.
The Reaction Pathway
The Vilsmeier reagent (DMF + POCl
) transforms acetanilide (1 ) into the 2-chloro-3-formylquinoline (2 ).
Troubleshooting the Precursor
Symptom
Root Cause
Corrective Action
Dark/Tarry Product
Thermal runaway during Vilsmeier reagent formation.
Protocol: Add POClngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
to DMF at 0°C strictly. Stir 30 min at 0°C before adding acetanilide.
Low Yield (<50%)
Incomplete cyclization or hydrolysis.
Ensure reaction runs at 75–80°C for full duration (6–15h). Critical: Quench into ice water slowly; rapid quenching traps impurities.
Melting Point <145°C
Acid contamination.
Recrystallize from Ethyl Acetate .[1][2][3] Pure 2 should be pale yellow needles (mp 148–149°C).[3]
Module 2: The Critical Step (
Thiolation)
Objective: Selective displacement of Chloride by Thiomethoxide without degrading the aldehyde.
Dissolution: Dissolve 1.0 eq of 2-chloroquinoline-3-carbaldehyde in anhydrous DMF (5 mL per mmol). Note: DMF is preferred over EtOH to increase nucleophilicity of NaSMe.
Addition: Cool the solution to 0°C (ice bath). The 3-formyl group strongly activates the 2-position, making the reaction exothermic.
Reaction: Add NaSMe (solid) portion-wise over 10 minutes.
Why? Dumping it all at once causes a local heat spike, promoting aldehyde polymerization.
Monitoring: Allow to warm to Room Temperature (RT). Monitor via TLC (Hexane:EtOAc 4:1).
Endpoint: Disappearance of starting material (usually < 2 hours).
Quench: Pour mixture into ice-cold water (10x volume).
Isolation: The product usually precipitates as a yellow solid. Filter, wash with cold water, and dry.
Optimization Data: Solvent & Base Effects
Comparison of conditions for
on 2-chloro-3-formylquinolines.
Method
Reagents
Conditions
Yield
Pros/Cons
A (Recommended)
NaSMe
DMF, 0°C RT
85-92%
Fast, clean. Requires odor control.
B (Alternative)
NaS + MeI
DMF, RT
75-80%
Two-step mechanism (thiolate intermediate). Good if NaSMe unavailable.
C (Avoid)
NaSMe
Ethanol, Reflux
40-60%
Risk: Aldehyde reacts with EtOH (acetal formation) or undergoes Cannizzaro reaction.
Module 3: Troubleshooting Guide (Q&A)
Q1: I see a new spot on TLC that is very polar and does not move. My yield is low.
Diagnosis: You have likely formed 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (Hydrolysis product).
Mechanism: Water in your DMF competed with the thiomethoxide. The 2-position is extremely electrophilic; even trace moisture attacks it.
Fix:
Dry DMF over molecular sieves (4Å) for 24h.
Use fresh NaSMe (it is hygroscopic).
Run under Nitrogen/Argon atmosphere.
Q2: The product smells intensely of rotten cabbage, and the yield is fluctuating.
Diagnosis: Excess NaSMe is hydrolyzing to Methanethiol (MeSH) gas during workup.
Fix:
Use exactly 1.1 eq of NaSMe.
Quench Protocol: Quench into a bleach (sodium hypochlorite) solution to oxidize residual sulfide/mercaptan immediately to odorless sulfonate, improving safety and mass balance accuracy.
Q3: My aldehyde peak in NMR (approx 10.5 ppm) is missing or shifted.
Diagnosis: Nucleophilic attack on the aldehyde.
Reason: Strong bases can attack the carbonyl carbon.
Fix: Avoid using strong hydroxide bases (NaOH/KOH) if possible. Sodium thiomethoxide is nucleophilic enough on its own. If using a thiol (R-SH), use K
CO (mild base) instead of hydrides or hydroxides.
Module 4: Visualizing the Workflow
Diagram 1: Synthetic Logic & Troubleshooting Flow
This flowchart outlines the decision-making process for the synthesis and purification.
Caption: Decision tree for synthesizing and troubleshooting 2-(methylsulfanyl)quinoline-3-carbaldehyde.
References
Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[3] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[8][9] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.
Massoud, M. A. M., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: Synthesis and Reactions (2012-2017). Arkivoc, 2018(i), 244-287.
Raj, T., et al. (2010). Synthesis and evaluation of 2-(substituted-thio)quinoline-3-carbaldehydes as potential antimicrobial agents. Heterocyclic Communications, 16(4-6).
Muscia, G. C., et al. (2008). Efficient synthesis of 2-alkylthio-3-formylquinolines. Tetrahedron Letters, 49(39), 5777-5779.
Technical Support Center: Optimizing Recrystallization Solvents for Methylsulfanyl Quinolines
This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for optimizing the recrystallization of methylsulfanyl quinolines. This class of compounds is p...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for optimizing the recrystallization of methylsulfanyl quinolines. This class of compounds is pivotal in various therapeutic areas, and achieving high purity and the desired crystalline form is critical for efficacy and safety.[1] This document moves beyond standard protocols to explain the underlying principles of solvent selection and troubleshooting, ensuring robust and reproducible outcomes.
Frequently Asked Questions (FAQs)
Q1: What are the primary characteristics of an ideal recrystallization solvent for methylsulfanyl quinolines?
A1: The ideal solvent for recrystallizing methylsulfanyl quinolines must satisfy several key criteria.[2] First, the compound should exhibit high solubility in the solvent at elevated temperatures (near the solvent's boiling point) and low solubility at room temperature or below.[3][4] This temperature-dependent solubility differential is the driving force for crystallization.[5] Second, impurities should either be completely soluble in the solvent at all temperatures or completely insoluble, allowing for their removal by filtration.[2][4] Third, the solvent must be chemically inert, not reacting with the methylsulfanyl quinoline.[2][3] Finally, a relatively low boiling point is advantageous for easy removal from the final crystalline product.[6]
The "like dissolves like" principle is a good starting point; given the heterocyclic aromatic nature of the quinoline ring and the presence of the methylsulfanyl group, solvents with moderate polarity often provide a good balance of solubility characteristics.[2]
Q2: How does the methylsulfanyl (-SCH3) group influence solvent selection compared to other quinoline derivatives?
A2: The methylsulfanyl group, a sulfur-containing functional group, introduces specific electronic and steric properties that affect the molecule's overall polarity and intermolecular interactions.[7] This, in turn, influences its solubility in various solvents. The sulfur atom can participate in non-covalent interactions, which can affect how the molecule packs into a crystal lattice.[8] When selecting a solvent, it's important to consider how the solvent will interact with both the quinoline ring and the methylsulfanyl group. For instance, solvents capable of hydrogen bonding may interact differently with the nitrogen on the quinoline ring than with the sulfur in the methylsulfanyl group.
Q3: When should a mixed-solvent system be considered for recrystallizing methylsulfanyl quinolines?
A3: A mixed-solvent system is employed when no single solvent meets all the criteria for a successful recrystallization.[9][10] This is often the case when the methylsulfanyl quinoline is either too soluble or too insoluble in common single solvents.[9] The mixed-solvent approach uses a pair of miscible solvents: a "good" solvent in which the compound is highly soluble, and a "bad" or "anti-solvent" in which the compound is poorly soluble.[6][11] By carefully adjusting the ratio of the two solvents, a fine-tuned solubility profile can be achieved, allowing for controlled crystallization.[11]
Q4: What is "oiling out," and why is it a common problem with some methylsulfanyl quinolines?
A4: "Oiling out" is a phenomenon where the compound separates from the solution as a liquid (an oil) rather than a solid crystalline material upon cooling.[12][13] This often occurs when the melting point of the compound is lower than the temperature of the solution at which it becomes supersaturated.[14] It can also be caused by a high concentration of impurities, which can depress the melting point of the solid.[12] Oiling out is problematic because the liquid droplets often trap impurities, and solidification of the oil typically results in an amorphous, impure solid rather than a pure crystalline form.[12][13]
To prevent oiling out, you can try reheating the solution and adding more of the "good" solvent to lower the saturation temperature.[12] Slower cooling can also be beneficial.[14] If these measures fail, selecting a solvent with a lower boiling point may be necessary.[6]
Q5: How can I control polymorphism during the recrystallization of methylsulfanyl quinolines?
A5: Polymorphism, the ability of a compound to exist in multiple crystalline forms, can significantly impact a drug's physical properties, including its solubility and bioavailability.[15][16] Controlling polymorphism is a critical aspect of pharmaceutical development.[16] The choice of solvent is a primary factor influencing which polymorph is obtained.[17][18] Other factors include the rate of cooling, the level of supersaturation, and the presence of impurities.[17] To control polymorphism, it is essential to have a consistent and well-defined recrystallization protocol. Experimenting with different solvents or solvent mixtures, and varying the cooling rate, can help in identifying the conditions that consistently produce the desired polymorph.[19]
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
No crystals form upon cooling
The solution is not supersaturated; too much solvent was used.[14]
1. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites. 2. Seed Crystals: If available, add a small seed crystal of the pure compound.[14][20] 3. Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent, then allow it to cool again.[14]
The compound "oils out"
The compound's melting point is below the saturation temperature of the solution.[14] This can be due to the intrinsic properties of the compound or the presence of significant impurities.[21]
1. Add More Solvent: Reheat the solution to dissolve the oil, then add more of the "good" solvent to lower the saturation temperature before cooling again.[12] 2. Slow Cooling: Allow the solution to cool more slowly to give the molecules more time to arrange into a crystal lattice.[14] 3. Change Solvent: Select a solvent with a lower boiling point.
Poor recovery of the product
The compound has significant solubility in the cold solvent.
1. Cool Further: Use an ice bath or refrigerate the solution to minimize solubility and maximize crystal yield. 2. Optimize Solvent System: If using a mixed-solvent system, a higher proportion of the "anti-solvent" may be needed.[11]
Crystals are colored or appear impure
The chosen solvent did not effectively remove impurities.
1. Charcoal Treatment: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.[20] 2. Re-recrystallize: A second recrystallization with a different solvent system may be necessary.
Crystallization happens too quickly
The solution is too concentrated, leading to rapid precipitation and potential inclusion of impurities.
1. Add More Solvent: Reheat the solution and add a small amount of additional hot solvent before allowing it to cool more slowly.[12]
Experimental Protocols
Protocol 1: Single-Solvent Recrystallization
This protocol is ideal when a single solvent with a significant temperature-dependent solubility for the methylsulfanyl quinoline has been identified.
Dissolution: Place the crude methylsulfanyl quinoline in an Erlenmeyer flask. Add a small amount of the selected solvent and heat the mixture to boiling while stirring. Continue to add the solvent in small portions until the solid is completely dissolved.[22]
Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[22]
Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To maximize crystal formation, the flask can then be placed in an ice bath.[22]
Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.[22]
Drying: Dry the purified crystals to a constant weight.
Protocol 2: Mixed-Solvent Recrystallization
This protocol is used when a suitable single solvent cannot be found.
Solvent Pair Selection: Choose two miscible solvents. The methylsulfanyl quinoline should be soluble in the "good" solvent and insoluble in the "bad" (anti-solvent).[6]
Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent.
Addition of Anti-Solvent: While keeping the solution hot, add the "bad" solvent dropwise until the solution becomes cloudy (the cloud point), which indicates the beginning of precipitation.[6]
Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.[6] At this point, the solution is saturated.
Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.
Collection, Washing, and Drying: Follow steps 4-6 from the single-solvent recrystallization protocol.
Data Presentation
Table 1: Common Solvents for Recrystallization of Quinolines
Solvent
Boiling Point (°C)
Polarity
Notes
Ethanol
78
Polar
A common solvent for many quinoline derivatives.[23][24]
Methanol
65
Polar
Often used for recrystallization of quinoline compounds.[24][25]
Ethyl Acetate
77
Moderately Polar
Can be effective, sometimes used in combination with hexanes.[26]
Acetone
56
Polar Aprotic
Can be a good solvent, often used in mixed-solvent systems.[25]
Toluene
111
Non-polar
Suitable for less polar quinoline derivatives.[23]
Hexane/Heptane
~69 / ~98
Non-polar
Often used as an anti-solvent in mixed-solvent systems.
Water
100
Very Polar
Quinoline itself has low solubility in cold water but is more soluble in hot water.[24] Solubility of derivatives will vary.
Dimethyl Sulfoxide (DMSO)
189
Polar Aprotic
A powerful solvent, often used to dissolve poorly soluble compounds before adding an anti-solvent.[23]
Visualizations
Diagram 1: Decision-Making Workflow for Solvent Selection
Caption: A decision tree for selecting an appropriate recrystallization solvent system.
Diagram 2: Troubleshooting Common Recrystallization Issues
Caption: A flowchart for troubleshooting common issues in recrystallization.
References
Recrystallization of Active Pharmaceutical Ingredients. (n.d.). SciSpace. Retrieved from [Link]
Crystallization. (n.d.). chem.ucla.edu. Retrieved from [Link]
Control of polymorphism, crystal size and habit in pharmaceuticals. (n.d.). University of Bologna. Retrieved from [Link]
Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]
Problems with Recrystallisations. (n.d.). University of York. Retrieved from [Link]
Mixed-solvent recrystallisation. (n.d.). University of York. Retrieved from [Link]
Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved from [Link]
Recrystallization of Active Pharmaceutical Ingredients | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]
Recrystallization (help meeeeee). (2013, February 3). Reddit. Retrieved from [Link]
Active Pharmaceutical Ingredient (API) Crystallisation. (n.d.). Micropore Technologies. Retrieved from [Link]
Cocrystal or Salt Crystallization for Active Pharmaceutical Ingredients By Using Deep Eutectic Solvents. (2023, August 18). ACS Publications. Retrieved from [Link]
Recrystallization. (n.d.). University of Missouri–St. Louis. Retrieved from [Link]
Pharmaceutical Crystallization in drug development. (2024, October 22). Syrris. Retrieved from [Link]
Control of polymorphism in continuous crystallization. (n.d.). DSpace@MIT. Retrieved from [Link]
Polymorphism in Processes of Crystallization in Solution: A Practical Review. (2009, October 1). ACS Publications. Retrieved from [Link]
Factors Influencing Polymorphism. (n.d.). Seven Star Pharma. Retrieved from [Link]
Recrystallization. (n.d.). vlab.amrita.edu. Retrieved from [Link]
Strategy for control of crystallization of polymorphs. (n.d.). CrystEngComm (RSC Publishing). Retrieved from [Link]
What is the theoretical background of mixed solvents recrystallization?. (2019, October 26). Quora. Retrieved from [Link]
Tips & Tricks: Recrystallization. (n.d.). University of Rochester. Retrieved from [Link]
Recrystallization. (n.d.). University of Colorado Boulder. Retrieved from [Link]
Experiment : Recrystallization – Part I: Solvent Selection. (n.d.). Science Learning Center. Retrieved from [Link]
How to Purify an organic compound via recrystallization or reprecipitation?. (2025, February 16). ResearchGate. Retrieved from [Link]
Recrystallization. (n.d.). California State University, Long Beach. Retrieved from [Link]
Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. (n.d.). JOCPR. Retrieved from [Link]
Quinoline compounds and process of making same. (n.d.). Google Patents.
Quinoline derivatives 65–69 possess imidazole and methylsulfonyl moiety. (n.d.). ResearchGate. Retrieved from [Link]
Synthesis and biological screening of some novel Quinoline derivatives. (n.d.). Der Pharma Chemica. Retrieved from [Link]
Solid-phase synthesis of sulfur containing heterocycles. (2018, April 3). Taylor & Francis Online. Retrieved from [Link]
8-(Methylsulfonyl)quinoline. (n.d.). PubChem. Retrieved from [Link]
Role of sulphur-heterocycles in medicinal chemistry: An update. (2025, August 22). Science Primary Literature. Retrieved from [Link]
One-pot synthesis of sulfur heterocycles from simple organic substrates. (n.d.). Arkivoc. Retrieved from [Link]
Recent Advances in Sulfur-Containing Heterocycle Formation via Direct C–H Sulfuration with Elemental Sulfur. (n.d.). Thieme Connect. Retrieved from [Link]
Synthesis of sulfur-containing heterocycles via ring enlargement. (n.d.). PubMed. Retrieved from [Link]
Technical Support Center: Purification Protocols for 2-Chloroquinoline-3-Carbaldehyde
Case ID: 2-Cl-Q-CHO-Removal Status: Active Assigned Specialist: Senior Application Scientist[1] Executive Summary 2-chloroquinoline-3-carbaldehyde (CAS: 73568-25-9) is a critical intermediate, typically synthesized via t...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: 2-Cl-Q-CHO-Removal
Status: Active
Assigned Specialist: Senior Application Scientist[1]
Executive Summary
2-chloroquinoline-3-carbaldehyde (CAS: 73568-25-9) is a critical intermediate, typically synthesized via the Meth-Cohn Vilsmeier-Haack cyclization.[1] A common issue in downstream derivatization (e.g., Knoevenagel condensation, Schiff base formation) is the persistence of unreacted starting material. Because this aldehyde is lipophilic and planar, it often co-elutes with products on silica gel and "oils out" during crystallization attempts.
This guide provides three validated workflows to sequester and remove this specific impurity.
Visual Decision Matrix
Before selecting a protocol, assess your reaction scale and product stability using the logic flow below.
Caption: Workflow selector for removing 2-chloroquinoline-3-carbaldehyde. Green path (Bisulfite) is the standard recommendation for non-aldehyde products.
Protocol A: The Bisulfite Scavenge (Gold Standard)
Mechanism: Sodium bisulfite (
) attacks the aldehyde carbonyl at the C3 position, forming a water-soluble sulfonate adduct. The 2-chloro group remains intact but the molecule partitions into the aqueous phase, leaving your non-aldehyde product in the organic layer.
Step-by-Step Workflow
Preparation: Dissolve your crude reaction mixture in a water-immiscible solvent. Dichloromethane (DCM) or Ethyl Acetate (EtOAc) are preferred.[1] Avoid ethers if possible as they can form peroxides, though diethyl ether is acceptable if fresh.[1]
The Wash:
Add 2 volumes of saturated aqueous
(freshly prepared).
CRITICAL STEP: Vigorously stir or shake for at least 15-30 minutes . The biphasic formation of the adduct is not instantaneous; it requires surface area contact.
A: The quinoline nitrogen can sometimes act as a surfactant. Add a small amount of Brine (saturated NaCl) or 5% Methanol to the mixture. If persistent, filter the entire biphasic mixture through a pad of Celite.[5]
Q: Can I use this if my product has a ketone?
A: Generally, yes.[1] Bisulfite is highly selective for aldehydes over ketones due to steric hindrance.[1] However, if your product is a sterically unhindered methyl ketone, monitor by TLC first.[1]
Context: If your product is also an aldehyde or sensitive to bisulfite, physical separation is required.[1][5] 2-chloroquinoline-3-carbaldehyde has a distinct solubility profile.
Solvent Systems
Solvent
Temperature
Solubility Behavior
Status
Ethyl Acetate
Reflux
Soluble
Recommended
Acetonitrile
Hot
Soluble
Alternative
Ethanol
Hot
Soluble
Good for derivatives
Water
Any
Insoluble
Anti-solvent
Procedure
Dissolve the crude solid in the minimum amount of boiling Ethyl Acetate .
If undissolved particles remain, perform a hot filtration.[1]
Allow the solution to cool slowly to room temperature, then to
.
The 2-chloroquinoline-3-carbaldehyde impurity typically remains in the mother liquor (unless it is the major component), while more polar derivatives precipitate.
Note: If the aldehyde is the product you are trying to purify, it crystallizes as pale yellow needles (mp 149-150°C).[6]
Troubleshooting (FAQ)
Q: The mixture "oiled out" instead of crystallizing.
A: This is common with quinolines.[1] Re-dissolve by heating and add a "seed crystal" of the pure product. Alternatively, add dropwise Hexane or Petroleum Ether to the hot solution until slight turbidity appears, then cool slowly.
Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[1][6][12] A versatile new synthesis of quinolines and related fused pyridines. Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes.[1][7][8][9][10][11][12][13][14][15][16] Journal of the Chemical Society, Perkin Transactions 1, 1520-1530.[6]
Validation: Establishes the synthesis and solubility properties (EtOAc recrystallization) of the target molecule.
Abdel-Wahab, B. F., et al. (2012).[1] 2-Chloroquinoline-3-carbaldehydes: Synthesis, Reactions, and Applications. Arkivoc, (i), 211-276.[1]
Validation: Comprehensive review of reactivity, confirming the stability of the 2-Cl group during mild aldehyde-targeted workups.
BenchChem Application Note. Efficient Aldehyde Removal by Liquid-Liquid Extraction with Sodium Bisulfite.
Validation: General industry standard protocol for bisulfite adduct purification.[1]
HPLC Method Development for Purity Analysis of Quinoline-3-Carbaldehydes: A Comparative Technical Guide
Executive Summary: The Separation Challenge Quinoline-3-carbaldehydes are critical intermediates in the synthesis of HMG-CoA reductase inhibitors (e.g., Pitavastatin) and antimalarial agents. Their purity analysis presen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Separation Challenge
Quinoline-3-carbaldehydes are critical intermediates in the synthesis of HMG-CoA reductase inhibitors (e.g., Pitavastatin) and antimalarial agents. Their purity analysis presents a distinct chromatographic challenge:
Basic Nitrogen: The quinoline nitrogen (
) interacts with residual silanols on silica supports, causing severe peak tailing.
Positional Isomerism: Distinguishing the target 3-carbaldehyde from the 2-carbaldehyde or 4-carbaldehyde isomers (often formed during Vilsmeier-Haack formylation) is difficult on standard alkyl phases.
Oxidative Instability: The aldehyde moiety readily oxidizes to quinoline-3-carboxylic acid, requiring a method capable of resolving highly polar degradation products.
This guide objectively compares the industry-standard C18 (Octadecyl) approach against an Orthogonal Phenyl-Hexyl methodology. While C18 remains the workhorse for general hydrophobicity-based separation, experimental data suggests Phenyl-Hexyl phases offer superior selectivity for the critical aromatic impurities inherent to this synthesis.
Comparative Analysis: C18 vs. Phenyl-Hexyl[1][2][3]
The following data summarizes the performance of two validated methods for a crude sample of 2-chloro-quinoline-3-carbaldehyde (a common derivative).
Table 1: Performance Metrics Comparison
Feature
Method A: The Standard (C18)
Method B: The Specialist (Phenyl-Hexyl)
Separation Mechanism
Hydrophobic Interaction (Van der Waals)
Hydrophobic + Stacking
Critical Pair Resolution ()
1.8 (Target vs. 2-Chloro isomer)
3.2 (Target vs. 2-Chloro isomer)
Peak Tailing ()
1.6 (Requires amine modifiers/low pH)
1.1 (Superior shielding)
Run Time
25 Minutes (Gradient)
12 Minutes (Isocratic)
Mobile Phase Compatibility
Acidic (pH < 3.0) essential
Flexible (pH 4.0–6.0)
Selectivity ()
Poor for planar isomers
Excellent for aromatic isomers
Expert Insight: Why the Difference?
Method A (C18): Relies solely on hydrophobicity. Since the target and its chloro-isomers have nearly identical logP values, separation requires shallow gradients and long run times. The basic nitrogen requires low pH (TFA/Phosphoric Acid) to suppress ionization and silanol activity.
Method B (Phenyl-Hexyl): The phenyl ring in the stationary phase engages in
interactions with the quinoline ring system. Electron-withdrawing groups (like -Cl or -CHO) on the quinoline ring alter the electron density of the -system, creating a "shape selectivity" that C18 lacks. This allows for isocratic separation, significantly increasing throughput.
Experimental Protocols
Method A: Standard Gradient C18 (Baseline)
Best for: General purity profiling where unknown non-aromatic impurities may be present.
Column: High-strength Silica (HSS) C18,
, .
Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).
Note: Methanol is preferred over Acetonitrile in Method B because
interactions are stronger in protic solvents (Methanol) than in aprotic solvents (Acetonitrile).
Visualized Workflows
Diagram 1: Column Selection Logic for Nitrogenous Heterocycles
This decision tree illustrates the scientific rationale for choosing Phenyl phases over C18 for quinoline derivatives.
Caption: Decision logic for selecting stationary phases based on isomeric complexity and basicity.
Diagram 2: Method Validation Workflow (ICH Q2)
A self-validating workflow ensuring the chosen method meets regulatory standards for purity analysis.
Caption: Standardized workflow for routine purity analysis ensuring data integrity.
References
Hamama, W. S., et al. (2018).[4] Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. Retrieved from [Link]
Waters Corporation. (2026). CSH C18 vs. Phenyl-Hexyl Chemistries: Understanding Selectivity. Waters Knowledge Base. Retrieved from [Link]
McCalley, D. V. (2010). Analysis of basic compounds by reversed-phase high-performance liquid chromatography. Journal of Chromatography A.
Analytical Guide: Mass Spectrometry Profiling of 2-(Methylsulfanyl)quinoline-3-carbaldehyde
Topic: Mass Spectrometry Fragmentation Patterns of 2-(Methylsulfanyl)quinoline-3-carbaldehyde Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] [1] Executive...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mass Spectrometry Fragmentation Patterns of 2-(Methylsulfanyl)quinoline-3-carbaldehyde
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
[1]
Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometric behavior of 2-(Methylsulfanyl)quinoline-3-carbaldehyde (MW: 203.26 Da), a critical pharmacophore in the synthesis of tricyclic bioactive compounds.[1]
Unlike standard spectral libraries that offer static peak lists, this document focuses on the mechanistic causality of fragmentation. We compare the "analytical performance"—defined here as ionization efficiency and diagnostic fingerprinting capability—of this compound against its synthetic precursor (2-Chloroquinoline-3-carbaldehyde ) and alternative ionization techniques (EI vs. ESI).[1]
Key Insight: The proximity of the 2-methylsulfanyl group and the 3-carbaldehyde moiety facilitates a unique ortho-effect cyclization under Electron Impact (EI), serving as a definitive diagnostic marker for structural confirmation.[1]
Chemical Context & Structural Significance
The 2-(Methylsulfanyl)quinoline-3-carbaldehyde scaffold is a "privileged structure" in medicinal chemistry, often synthesized via the Vilsmeier-Haack reaction.[1] It serves as a precursor for condensed heterocyclic systems (e.g., thieno[2,3-b]quinolines) which exhibit antimalarial and anti-inflammatory properties.[1]
C2-Thiomethyl: Susceptible to alkyl radical loss (loss of ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
).
Comparative Analysis: Analytical Performance
A. Technique Comparison: EI vs. ESI
For this specific compound, the choice of ionization method drastically alters the "performance" of the assay regarding structural elucidation versus sensitivity.
Signature: Single molecular ion at m/z 203 (no chlorine isotope pattern).[1]
Performance Advantage: The S-Me group provides a "soft" fragmentation handle (loss of methyl, -15 Da) that is absent in the chloro-analog, allowing for rapid spectral filtering in complex reaction mixtures.[1]
Fragmentation Mechanistics
The fragmentation of 2-(Methylsulfanyl)quinoline-3-carbaldehyde under EI conditions (70 eV) is driven by the stability of the quinoline core and the interaction between the adjacent substituents.[1]
Primary Pathways[1]
Molecular Ion (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
, m/z 203): The radical cation is formed with high abundance due to the aromatic stability.
Loss of Methyl Radical (
, m/z 188):
Mechanism:[1][6][7][8][9][10][11] Homolytic cleavage of the S-CH3 bond.
Driving Force: Formation of a stable thiocarbonyl-like cation or cyclization to a thienoquinoline cation.[1] This is often the Base Peak (100% abundance).
Subsequent Loss of CO (
):
Mechanism:[1][6][7][8][9][10][11] The ion at m/z 188 ejects carbon monoxide (28 Da) from the aldehyde functionality.
Structure: The resulting ion (m/z 160) typically represents a fused tricyclic aromatic system, highly stable in the gas phase.[1]
-cleavage of the aldehyde group.[6][9] Less favored than the S-Me loss due to the stabilizing effect of the sulfur atom on the charge.
Visualization of Signaling Pathway
The following diagram illustrates the competitive and consecutive fragmentation pathways.
Figure 1: Mechanistic fragmentation pathway of 2-(Methylsulfanyl)quinoline-3-carbaldehyde under 70 eV Electron Impact.
Experimental Protocol (Self-Validating)
To ensure reproducible data, the following GC-MS protocol is recommended. This protocol includes a "System Suitability" step to validate column inertness, as aldehydes can degrade on active sites.[1]
A. Sample Preparation[4]
Solvent: Dissolve 1 mg of compound in 1 mL of HPLC-grade Dichloromethane (DCM). Avoid methanol to prevent acetal formation in the injector.
Concentration: Dilute to 10 ppm (10 µg/mL) for splitless injection or 100 ppm for split (20:1).
B. Instrumental Parameters (GC-MS)
Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS or DB-5MS), 30m x 0.25mm ID x 0.25µm film.[1]
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]
Artifact. Formed if MeOH is used as solvent (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
).
188
Base Peak
Fragment ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
. Confirm presence to validate S-Me group.[1]
Troubleshooting Low Sensitivity
Issue: Tailing peak shape or loss of aldehyde signal (m/z 203).
Cause: Active sites in the GC liner absorbing the aldehyde.
Fix: Replace liner with a deactivated, ultra-inert splitless liner with glass wool.[1]
References
Meth-Cohn, O., & Narine, B. (1978).[1] A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Tetrahedron Letters, 19(23), 2045-2048.[1]
National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library (NIST23) - Quinoline Derivatives Fragmentation Data. [1]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative text on EI fragmentation mechanisms). [1]
Raj, T., et al. (2010).[1] Synthesis and antimicrobial activity of some new 2-substituted quinoline-3-carbaldehydes. Indian Journal of Chemistry, 49B, 243-246.[1] (Provides synthesis context and spectral data). [1]
A Comparative Analysis of 2-Alkoxy and 2-Methylsulfanyl Quinoline Derivatives: A Guide for Drug Discovery Professionals
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1][2] Its versatile framework allows for extens...
Author: BenchChem Technical Support Team. Date: February 2026
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1][2] Its versatile framework allows for extensive functionalization, leading to derivatives with a broad spectrum of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.[3][4][5][6] This guide provides a comparative analysis of the biological activities of two key classes of quinoline derivatives: those substituted at the 2-position with an alkoxy group (-OR) versus a methylsulfanyl group (-SCH3). Understanding the distinct pharmacological profiles conferred by these substitutions is crucial for the rational design of next-generation quinoline-based therapeutics.
The Influence of 2-Position Substitution: A Physicochemical Perspective
The nature of the substituent at the 2-position of the quinoline ring profoundly impacts the molecule's physicochemical properties, which in turn dictates its biological activity. The key differences between an alkoxy and a methylsulfanyl group are rooted in their electronic and steric characteristics.
Alkoxy Group (-OR): The oxygen atom in an alkoxy group is highly electronegative, making it a potential hydrogen bond acceptor. The nature of the alkyl group (R) can significantly influence lipophilicity and steric bulk. For instance, a methoxy group is relatively small, while a bulkier group like tert-butoxy can impose significant steric hindrance.
Methylsulfanyl Group (-SCH3): The sulfur atom in a methylsulfanyl group is less electronegative than oxygen and is generally considered a weaker hydrogen bond acceptor. However, sulfur's larger atomic radius and the presence of d-orbitals can lead to different electronic and metabolic profiles compared to its oxygen counterpart. The methylsulfanyl group generally increases lipophilicity, which can enhance membrane permeability.[7]
These fundamental differences in electronegativity, size, and lipophilicity are critical determinants of how these molecules interact with their biological targets, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles, and ultimately their therapeutic efficacy and selectivity.
Comparative Biological Activity: A Multifaceted Evaluation
Anticancer Activity
Quinoline derivatives are well-established as a promising class of anticancer agents, with their mechanisms of action often involving the modulation of key signaling pathways in cancer cells.[1][8][9][10]
2-Alkoxy Quinoline Derivatives: Several studies have highlighted the anticancer potential of 2-alkoxy quinolines. For example, 2-phenyl-4-alkoxy quinolines have been synthesized and shown to possess cytotoxic activity.[11] The presence of the alkoxy group can be crucial for activity, with variations in the alkyl chain length and branching influencing potency against different cancer cell lines.
2-Methylsulfanyl Quinoline Derivatives: While direct comparative studies are limited, research on related structures like 2-methylsulfanyl-[7][8][9]triazolo[1,5-a]quinazolines has demonstrated significant cytotoxic effects against hepatocellular (Hep-G2) and colon (HCT-116) carcinoma cells.[12] In one study, a 2-methylsulfanyl derivative was among the most potent compounds, suggesting that this moiety can be a key contributor to anticancer activity.[12]
Comparative Analysis: Both 2-alkoxy and 2-methylsulfanyl quinoline derivatives have demonstrated promising anticancer activity. The choice between these two functional groups may depend on the specific cancer type and the desired mechanism of action. The higher lipophilicity of methylsulfanyl derivatives could enhance cell penetration, potentially leading to greater potency in some cases.[7] However, the hydrogen bonding capability of the alkoxy group might be crucial for specific target interactions.
Table 1: Comparative Anticancer Activity Data (Illustrative)
The quinoline scaffold is famously the basis for the fluoroquinolone class of antibiotics. Substitutions at the 2-position can also yield compounds with significant antimicrobial properties.
2-Alkoxy Quinoline Derivatives: The synthesis of 2-ethoxy quinoline-3-carbaldehyde highlights the exploration of alkoxy-substituted quinolines as potential antimicrobial agents.[11]
2-Methylsulfanyl Quinoline and Related Derivatives: Numerous studies have demonstrated the potent antimicrobial activity of sulfur-containing quinoline derivatives. For instance, 2-methylsulfanyl-[7][8][9]triazolo[1,5-a]quinazoline derivatives have shown broad-spectrum antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Pseudomonas aeruginosa, Escherichia coli) bacteria, with MIC values as low as 6.25 µg/mL.[13] Other sulfur derivatives of quinolinium salts have also exhibited strong activity against Gram-positive bacteria, with MIC values in the range of 0.5–1 µg/mL, comparable to the antibiotic ciprofloxacin.[14]
Comparative Analysis: The available evidence suggests that 2-methylsulfanyl quinoline derivatives and their analogs are potent antimicrobial agents. The sulfur atom appears to be a key pharmacophore for this activity. While 2-alkoxy quinolines are also being investigated, the body of evidence for strong, broad-spectrum antimicrobial activity is more substantial for the methylsulfanyl counterparts.
Table 2: Comparative Antimicrobial Activity Data (MIC in µg/mL)
Chronic inflammation is implicated in a wide range of diseases, and quinoline derivatives have emerged as promising anti-inflammatory agents.[15][16][17]
2-Alkoxy Quinoline Derivatives: While specific data on the anti-inflammatory activity of 2-alkoxy quinolines is not prominent in the provided search results, the general anti-inflammatory potential of the quinoline scaffold is well-documented.
2-Methylsulfanyl Quinoline Derivatives: A series of 2-methylsulfanyl-[7][8][9]triazolo[1,5-a]quinazoline derivatives were investigated for their effects on inflammatory mediators.[12] Several of these compounds were found to be potent multi-potent anti-inflammatory agents, significantly inhibiting the production of nitric oxide (NO), tumor necrosis factor-α (TNF-α), and prostaglandin E-2 (PGE-2) in lipopolysaccharide (LPS)-stimulated macrophages.[12]
Comparative Analysis: The research strongly supports the role of the 2-methylsulfanyl group in conferring significant anti-inflammatory properties to quinoline-related structures. These compounds act on multiple inflammatory mediators, suggesting a broad mechanism of action. Further research is needed to elucidate the anti-inflammatory potential of 2-alkoxy quinolines to enable a more direct comparison.
Structure-Activity Relationship (SAR) Insights
The biological activity of 2-substituted quinolines is governed by a complex interplay of steric, electronic, and hydrophobic factors.[18] For many quinoline derivatives, lipophilicity is positively correlated with cytotoxic effects.[7] The introduction of a methylsulfanyl group generally increases lipophilicity more than a methoxy group, which may contribute to enhanced cell permeability and, in some cases, greater potency.
The ability of the substituent at the 2-position to engage in specific interactions with the target protein is also critical. While the oxygen of an alkoxy group can act as a hydrogen bond acceptor, the sulfur of a methylsulfanyl group can participate in different types of interactions, such as van der Waals forces and potential interactions with metal ions in metalloenzymes.
Experimental Protocols
To ensure the reproducibility and validity of the findings, standardized experimental protocols are essential.
In Vitro Cytotoxicity Assay (MTT Assay)
This assay is commonly used to assess the cytotoxic effects of compounds on cancer cell lines.
Cell Seeding: Plate cancer cells (e.g., Hep-G2, HCT-116) in 96-well plates at a density of 5x10^4 cells/well and incubate for 24 hours.
Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 2-alkoxy and 2-methylsulfanyl quinoline derivatives) and a vehicle control. Incubate for 48-72 hours.
MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 4 hours.
Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%.
This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound.[13]
Compound Preparation: Prepare serial twofold dilutions of the test compounds in a suitable broth medium in 96-well microtiter plates.
Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 1x10^8 CFU/mL).[13]
Inoculation: Inoculate each well with the bacterial suspension. Include positive (bacteria only) and negative (broth only) controls.
Incubation: Incubate the plates at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.
Visualizing Mechanisms of Action
Figure 1: Proposed mechanisms of action for quinoline derivatives. Left: The antimicrobial action often involves the inhibition of bacterial DNA gyrase and topoisomerase IV. Right: The anti-inflammatory effects of 2-methylsulfanyl derivatives can be mediated through the inhibition of pro-inflammatory signaling pathways like NF-κB.
Conclusion and Future Directions
This comparative guide highlights the distinct and promising biological profiles of 2-alkoxy and 2-methylsulfanyl quinoline derivatives. The available literature suggests that 2-methylsulfanyl substitution is particularly favorable for developing potent antimicrobial and anti-inflammatory agents, likely due to a combination of increased lipophilicity and specific interactions of the sulfur atom. Both substitution patterns have demonstrated utility in the design of anticancer compounds, with the optimal choice being context-dependent.
Future research should focus on direct, head-to-head comparisons of 2-alkoxy and 2-methylsulfanyl quinoline derivatives across a range of biological assays. A deeper investigation into their mechanisms of action and ADME properties will be crucial for the development of novel, highly effective, and selective quinoline-based therapeutics. The synthesis of libraries containing systematic variations of the alkyl group in the alkoxy moiety and exploration of other thioether analogs will further illuminate the structure-activity relationships and guide the rational design of the next generation of quinoline drugs.
References
Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights - New Journal of Chemistry (RSC Publishing).
A Review on the Synthesis and Anti-cancer Activity of 2-substituted Quinolines. Anti-Cancer Agents in Medicinal Chemistry.
Antimicrobial activity of newly synthesized methylsulfanyl-triazoloquinazoline derivatives. Journal of Pharmacy and Pharmacology.
A Review on the Synthesis and Anti-cancer Activity of 2-substituted Quinolines - PubMed.
Structure-activity relationships of novel 2-substituted quinazoline antibacterial agents - PubMed.
Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α2C-Adrenoceptor Antagonists | Journal of Medicinal Chemistry - ACS Publications.
Synthesis and anticancer activity evaluation of new 2-alkylcarbonyl and 2-benzoyl-3-trifluoromethyl-quinoxaline 1,4-di-N-oxide derivatives - PubMed.
Structure-Activity Relationships of Substituted 2,3,4,4a,5,10b-Hexahydro-benz[h]isoquinoline-6(1H)-ones as 5-HT2C Receptor Antagonists - ResearchGate.
Structure Activity Relationships - Drug Design Org.
Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines.
The synthesis and anticancer activity of 2-styrylquinoline derivatives. A p53 independent mechanism of action - PubMed.
Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines - MDPI.
Synthesis and Antimicrobial Activity of Sulfur Derivatives of Quinolinium Salts - PMC.
A study of the antimicrobial activity of selected synthetic and naturally occurring quinolines.
The Multifaceted Biological Activities of Quinoline Derivatives: A Technical Guide for Drug Discovery Professionals - Benchchem.
Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review.
(PDF) A REVIEW ON BIOLOGICAL ACTIVITIES OF QUINOLINE DERIVATIVES.
A study of the antimicrobial activity of selected synthetic and naturally occurring quinolines. International Journal of Antimicrobial Agents.
(PDF) Biological Activities of Quinoline Derivatives - ResearchGate.
Annotated Review on Various Biological Activities of Quinoline Molecule - Biointerface Research in Applied Chemistry.
Cytotoxicity and Anti-Inflammatory Activity of Methylsulfanyl-triazoloquinazolines - PMC. Molecules.
Biological activities of quinoline derivatives - PubMed.
Quinoline alkaloids with anti-inflammatory activity from Zanthoxylum avicennae. RSC Publishing.
Biological Activities of Quinoline Derivatives | Bentham Science.
Advances on Quinoline Derivatives: A Review of Synthesis and Biological Activities | IJRSI.
Anti-inflammatory effect of quinoline alkaloid skimmianine isolated from Ruta graveolens L..
Antioxidant, Anti-inflammatory, Antibacterial, and Analgesic Activities and Mechanisms of Quinolines, Indoles and Related Derivatives - ResearchGate.
Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents - MDPI.
A Senior Application Scientist's Guide to the Synthesis of 2-Substituted Quinoline-3-carbaldehydes: A Comparative Analysis
For researchers, medicinal chemists, and professionals in drug development, the quinoline scaffold remains a cornerstone of innovation. Its derivatives are integral to a vast array of pharmaceuticals, agrochemicals, and...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, the quinoline scaffold remains a cornerstone of innovation. Its derivatives are integral to a vast array of pharmaceuticals, agrochemicals, and functional materials. Among these, 2-substituted quinoline-3-carbaldehydes stand out as particularly valuable synthetic intermediates, offering a reactive aldehyde group and a modifiable C2-position for the construction of complex molecular architectures. This guide provides an in-depth, comparative analysis of the principal synthetic routes to this important class of compounds, grounded in mechanistic understanding and supported by experimental data. We will dissect the nuances of the Vilsmeier-Haack reaction, the Friedländer annulation, and emerging metal-catalyzed strategies, offering a clear perspective on their respective strengths and limitations to aid in the rational design of synthetic pathways.
The Strategic Importance of 2-Substituted Quinoline-3-carbaldehydes
The strategic value of 2-substituted quinoline-3-carbaldehydes lies in their inherent reactivity and the versatility of the quinoline core. The C3-aldehyde function serves as a linchpin for a multitude of transformations, including condensations, oxidations, reductions, and multicomponent reactions, enabling the facile introduction of diverse functional groups and the construction of fused heterocyclic systems.[1] The substituent at the C2-position profoundly influences the molecule's electronic properties and biological activity, making the targeted synthesis of specific analogues a critical endeavor in drug discovery programs.[2]
Benchmarking the Synthetic Arsenal: A Head-to-Head Comparison
The synthesis of 2-substituted quinoline-3-carbaldehydes is dominated by a few robust and well-established methodologies. Here, we compare the Vilsmeier-Haack reaction, the Friedländer annulation, and modern metal-catalyzed approaches, providing a critical evaluation of their scope and utility.
Feature
Vilsmeier-Haack Reaction
Friedländer Annulation
Metal-Catalyzed Reactions
Starting Materials
Acetanilides, DMF, POCl₃ (or other chlorinating agents)
2-Aminoaryl aldehydes/ketones, compounds with active methylene groups
2-Aminobenzaldehydes, terminal alkynes; or other suitable precursors
Typical Product
2-Chloroquinoline-3-carbaldehydes
Diverse 2-substituted quinolines (substituent from active methylene component)
Diverse 2-substituted quinolines
General Yields
Good to excellent (typically 60-80% for 2-chloro derivatives)[3]
Can be mild (acid or base catalysis, can be performed at room temp. or with microwave/ultrasound)[2]
Generally mild, but requires specific catalysts and ligands[4]
Substrate Scope
Broad for substituted acetanilides; electron-donating groups on the aniline ring are favorable.[5]
Very broad; a wide variety of active methylene compounds can be used to introduce diverse C2-substituents.[2]
Dependent on the specific catalytic system; can be very broad for terminal alkynes.[4]
Key Advantages
Direct access to versatile 2-chloro intermediates, one-pot procedure.[5]
High versatility in introducing C2-substituents, high atom economy.[2][6]
High efficiency and regioselectivity, often under mild conditions.[4]
Key Limitations
Primarily yields 2-chloro derivatives, can be harsh for sensitive substrates.[7]
Requires availability of substituted 2-aminoaryl aldehydes or ketones.[8]
Catalyst cost and sensitivity, may require optimization for specific substrates.
In-Depth Analysis of Synthetic Routes
The Vilsmeier-Haack Reaction: A Gateway to 2-Chloroquinoline-3-carbaldehydes
The Vilsmeier-Haack reaction is a powerful and widely employed method for the synthesis of 2-chloroquinoline-3-carbaldehydes from readily available acetanilides.[5] This one-pot reaction utilizes the Vilsmeier reagent, an electrophilic chloroiminium salt, generated in situ from N,N-dimethylformamide (DMF) and a chlorinating agent like phosphorus oxychloride (POCl₃).[5][9]
The reaction proceeds through the formation of the Vilsmeier reagent, which then acts as the formylating agent. The acetanilide undergoes a cyclization cascade to yield the final product. Electron-donating groups on the acetanilide ring generally enhance the reaction rate and yield.[5]
Caption: Mechanism of the Vilsmeier-Haack reaction for quinoline synthesis.
To a solution of 2-methyl acetanilide (1 equivalent) in dry DMF (3 equivalents), cool the mixture to 0-5 °C in an ice bath.
Slowly add phosphorus oxychloride (POCl₃) (4 equivalents) dropwise while maintaining the temperature below 10 °C.
After the addition is complete, heat the reaction mixture to 80-90 °C for 4-10 hours, monitoring the reaction progress by TLC.
Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.
Neutralize the mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7.
The precipitated solid is collected by filtration, washed with water, and dried.
The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate).
Note: The reaction time can vary depending on the substituents on the acetanilide.[3]
The Friedländer Annulation: A Versatile Approach to Diverse 2-Substituted Quinolines
The Friedländer synthesis is a classic and highly versatile method for constructing the quinoline ring system. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, catalyzed by either acid or base.[2][10] This method's primary advantage is the direct incorporation of a wide variety of substituents at the 2-position of the quinoline ring, dictated by the choice of the active methylene component.[2]
The reaction can proceed via two main pathways depending on the catalytic conditions: an aldol-first pathway (typically under basic conditions) or a Schiff base-first pathway (favored under acidic conditions).[2] Both pathways culminate in a cyclization and dehydration sequence to afford the quinoline product.
Caption: Mechanistic pathways of the Friedländer annulation.
While direct synthesis of the 3-carbaldehyde can be challenging depending on the active methylene component, a general protocol for a 2-substituted quinoline is as follows:
In a round-bottom flask, dissolve 2-aminobenzaldehyde (1 equivalent) in ethanol.
Add benzoylacetaldehyde (1.2 equivalents) to the solution.
Add a catalytic amount of a suitable acid (e.g., a few drops of concentrated HCl) or base (e.g., piperidine).
Reflux the reaction mixture for 2-4 hours, monitoring by TLC.
After completion, cool the reaction mixture and pour it into ice-water.
Collect the precipitated product by filtration, wash with cold water, and dry.
Purify the crude product by recrystallization or column chromatography.
Note: Microwave or ultrasound irradiation can significantly reduce reaction times.[2]
Metal-Catalyzed Strategies: The Modern Frontier
Recent advances in organometallic chemistry have opened new avenues for the synthesis of 2-substituted quinolines, often with high efficiency and under mild conditions. Copper-catalyzed reactions, in particular, have shown great promise.[4] One notable example is the cooperative catalysis involving a copper salt and a secondary amine for the synthesis of 2-substituted quinolines from 2-aminobenzaldehydes and terminal alkynes.[4]
The proposed mechanism involves the formation of a copper acetylide, which then undergoes addition to the aldehyde. The secondary amine is believed to play a crucial role in activating the aldehyde and facilitating the subsequent cycloisomerization cascade.[4]
Caption: General experimental workflow for metal-catalyzed quinoline synthesis.
To a screw-cap vial containing a magnetic stir bar, add 2-aminobenzaldehyde (1 equivalent), the terminal alkyne (1.2 equivalents), and the copper(I) iodide catalyst (10 mol%).
Add dry acetonitrile as the solvent, followed by the secondary amine catalyst (e.g., pyrrolidine, 25 mol%).
Seal the vial and heat the reaction mixture at 100 °C for 12 hours.
After cooling to room temperature, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Conclusion and Future Outlook
The synthesis of 2-substituted quinoline-3-carbaldehydes is a mature field with several reliable and powerful methods at the disposal of the synthetic chemist. The Vilsmeier-Haack reaction provides a direct and efficient route to the versatile 2-chloro-3-formylquinoline intermediate. For broader C2-functionalization, the Friedländer annulation remains a highly adaptable and atom-economical choice. Looking forward, the development of more sustainable and efficient metal-catalyzed methodologies, particularly those that expand the substrate scope and operate under even milder conditions, will undoubtedly continue to shape the landscape of quinoline synthesis. The choice of synthetic route will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction. A thorough understanding of the mechanistic underpinnings of each method, as presented in this guide, is paramount for troubleshooting and optimizing these critical transformations in the pursuit of novel and impactful chemical entities.
References
Abdel-Wahab, B. F., Khidre, R. E., & Aly, A. A. (2012).
Reddy, V. P., & Swapna, K. (2010). Cooperative Catalysis with Metal and Secondary Amine: Synthesis of 2-Substituted Quinolines via Addition/Cycloisomerization Cascade. The Journal of Organic Chemistry, 75(20), 6887-6890.
BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Reaction for Quinoline Synthesis.
BenchChem. (2025).
Sharma, V., Kumar, V., & Singh, D. (2016). Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines. New Journal of Chemistry, 40(10), 8436-8445.
Li, J., et al. (2021). A Metal- and Azide-free Oxidative Coupling Reaction for the Synthesis of[1][4][5]Triazolo[1,5-a]quinolines and their Application to Construct C−C and C‐P Bonds, 2‐Cyclopropylquinolines and Imidazo[1,5‐a]quinolines. Advanced Synthesis & Catalysis, 363(1), 1-8.
Nagarajan, R., & Perumal, P. T. (2009). 2-Chloroquinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2710.
Shabana, A. A., et al. (2023). Synthesis, Characterization, In Silico and In Vivo Evaluation of Benzimidazole-Bearing Quinoline Schiff Bases as New Anticonvulsant Agents. Molecules, 28(1), 1-18.
El-Dean, A. M. K., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(12), 6334-6353.
Li, A.-H., et al. (2010).
Patel, K. D., & Patel, N. C. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. Journal of Chemical and Pharmaceutical Research, 13(12), 1-6.
BenchChem. (2025). Friedländer Synthesis of Substituted Quinolines: Application Notes and Protocols for Researchers.
Patel, H. R., & Patel, K. C. (2016). Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 96-100.
Singh, R., & Geetanjali. (2024). Exploration of Synthetic Potential of Quinoline-3-Carbaldehydes. European Journal of Organic Chemistry.
Massoud, M. A. M., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). ARKIVOC, 2018(i), 244-287.
Hamama, W. S., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(12), 6334-6353.
BenchChem. (2025). Technical Support Center: Vilsmeier-Haack Synthesis of 2-Chloro-3-formyl Quinoline.
Badsara, S. S., et al. (2024).
Wang, Y., et al. (2022). Synthesis of two quinolines from one substrate: The beginning of regulating the duality of free radicals. ChemRxiv.
Wikipedia. (2023). Friedländer synthesis.
Wikipedia. (2023). Vilsmeier–Haack reaction.
Li, A.-H., et al. (2010).
Badsara, S. S., et al. (2023). Transition-metal-catalyzed synthesis of quinazolines: A review. Frontiers in Chemistry, 11, 1256372.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-(Methylsulfanyl)quinoline-3-carbaldehyde Proper Disposal Procedures
Content Type: Operational Safety & Logistics Guide
Audience: Researchers, Chemical Safety Officers, and Drug Discovery Scientists[1]
Executive Summary & Chemical Profile
Immediate Action Required: This compound is a heterocyclic organic intermediate containing both sulfur and nitrogen. It must never be disposed of down the drain. The presence of the methylsulfanyl (thioether) and aldehyde functional groups dictates that high-temperature incineration is the only acceptable disposal method to prevent environmental release of toxic quinoline residuals and sulfur oxides (
As a Senior Application Scientist, I prioritize understanding the why behind the protocol. This compound presents a "Triad of Hazard" that dictates its handling:
The Quinoline Core: Quinolines are structurally similar to naphthalene and pyridine.[1] Many derivatives are suspected mutagens or carcinogens.[1] We treat this as a high-toxicity organic .[1]
The Aldehyde Moiety (-CHO): Aldehydes are reactive electrophiles.[1] They can polymerize or react violently with strong oxidizers or primary amines. Do not mix this waste with oxidizing acids (Nitric/Chromic) or waste containing free amines, as this can generate heat or insoluble imine solids.[1]
The Methylsulfanyl Group (-SMe): While less odorous than thiols, thioethers can still release volatile sulfur compounds.[1] Upon combustion, they generate sulfur dioxide (
While 2-(Methylsulfanyl)quinoline-3-carbaldehyde is not explicitly "P-listed" or "U-listed" by the EPA, it must be characterized by the generator (you) based on Process Knowledge .
Characteristic: Toxicity (due to quinoline backbone) and potentially Ignitability (if in solvent).
EPA Waste Code: Assign D001 (Ignitable) if in solvent.[1] If solid, treat as Non-RCRA Regulated Hazardous Waste (unless TCLP proves toxic), but best practice is to manage it as D003 (Reactive - Sulfide bearing) if local regulations are strict regarding sulfide release.[1]
Step-by-Step Disposal Protocol
Scenario A: Disposal of Bulk Solid (Pure Compound)
Do not dissolve the solid to dispose of it. This increases the volume of waste unnecessarily.
Primary Containment: Transfer the solid into a clear, wide-mouth glass jar or high-density polyethylene (HDPE) container.
Sealing: Ensure the cap has a Teflon (PTFE) liner to prevent volatile leakage.[1] Tape the cap with parafilm.
Secondary Containment: Place the jar into a clear plastic zip-lock bag to contain any potential dust or minor leaks.
Binning: Place in the Solid Hazardous Waste drum (Lab Pack).
Scenario B: Disposal of Mother Liquor / Reaction Mixtures
This applies if the compound is dissolved in solvents (e.g., Ethyl Acetate, Methanol, DMF).[1]
Segregation: Determine your solvent system.
If DCM/Chloroform was used: Segregate into Halogenated Organic Waste .[1]
If only EtAc/Hexane/Methanol/DMF were used: Segregate into Non-Halogenated Organic Waste .
Compatibility Check: Ensure the waste container does not contain strong oxidizers (Peroxides, Nitric Acid).[1] The sulfide group in the molecule can react exothermically with oxidizers to form sulfoxides/sulfones.
pH Check: If the reaction involved acids/bases, neutralize the solution to pH 6–9 before adding to the solvent drum to prevent drum corrosion or unexpected heating.
Decontamination & Spill Response (The "Bleach Method")
For cleaning glassware or small benchtop spills, we utilize the reactivity of the aldehyde and sulfide groups to our advantage.[1]
The Chemistry: Dilute sodium hypochlorite (Bleach) oxidizes the sulfide (odor control) and oxidizes the aldehyde to a carboxylic acid (reducing reactivity).[1]
Protocol:
Soak contaminated glassware in a 10% Bleach solution for 30 minutes.[1]
Collect the acetone rinse in the organic waste container.
Note: Do not use this method for bulk disposal, only for cleaning residues.[1]
Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of this specific intermediate.
Figure 1: Decision matrix for segregating quinoline-aldehyde waste streams based on physical state and solvent composition.
References
PubChem. (n.d.).[1] Compound Summary: 2-Methylthioquinoline-3-carboxaldehyde (CAS 71255-16-8).[1] National Library of Medicine.[1] Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (2024).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] Retrieved from [Link]
Essential Safety Guide: Personal Protective Equipment for Handling 2-(Methylsulfanyl)quinoline-3-carbaldehyde
This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe handling, necessary personal protective equipment (PPE), and operational plans for 2-(Methy...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe handling, necessary personal protective equipment (PPE), and operational plans for 2-(Methylsulfanyl)quinoline-3-carbaldehyde. As no comprehensive safety data sheet (SDS) is available for this specific molecule, this guide synthesizes data from structurally similar compounds to establish a robust safety protocol. The primary analogous compounds considered are quinoline-3-carbaldehyde for the core reactive moiety, general quinoline derivatives for systemic toxicity, and thiomethyl compounds for their unique handling challenges.
Hazard Assessment: A Synthesis of Analog Data
A thorough risk assessment is paramount. The hazard profile of 2-(Methylsulfanyl)quinoline-3-carbaldehyde is inferred from its constituent parts: the quinoline aldehyde core and the methylsulfanyl group. The quinoline aldehyde structure suggests irritant properties, while the sulfur-containing group introduces a significant malodor risk, a common characteristic of thiol and thioether-related compounds.[1]
Based on data from analogous compounds, the chemical should be handled as a hazardous substance with the following potential classifications:
The First Line of Defense: Engineering and Administrative Controls
Personal protective equipment is the final barrier between a researcher and a chemical hazard. Its effectiveness depends entirely on the prior implementation of robust engineering and administrative controls.
Engineering Controls : The single most critical engineering control is a certified chemical fume hood . All handling of 2-(Methylsulfanyl)quinoline-3-carbaldehyde, from weighing solids to preparing solutions and running reactions, must occur within a fume hood.[8] This serves two purposes: it protects the user from inhaling irritating dust and vapors, and it contains the highly unpleasant odor associated with the methylsulfanyl group, preventing olfactory disturbance in the laboratory.[1]
Administrative Controls :
Designated Area : All work with this compound should be performed in a designated and clearly marked area of the laboratory.
Work Practices : Never work alone.[9] Ensure colleagues are aware of the materials in use. Keep quantities to the minimum required for the experiment.
Emergency Preparedness : Ensure unobstructed access to a safety shower and an eyewash station.[6][10] Confirm the location and contents of a chemical spill kit.
Mandatory Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is required to mitigate the identified risks. The selection of specific PPE is contingent on the experimental task being performed.
Summary of PPE Requirements by Task
Task
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing & Solid Transfer
Tightly fitting safety goggles with side shields (ANSI Z87.1 compliant).[11]
Chemical-resistant coveralls (e.g., Tyvek®) or apron.[13]
NIOSH-approved respirator with appropriate cartridges if outside a fume hood.[2][12]
Detailed PPE Specifications
Eye and Face Protection : At a minimum, ANSI Z87.1-compliant chemical splash goggles are mandatory at all times.[11] For any task involving liquids or the potential for splashing, a full-face shield must be worn over the goggles to protect the entire face.[14]
Hand Protection : Disposable nitrile gloves provide a primary barrier but offer limited protection against sustained chemical contact.[11] For all tasks beyond simple solid transfers, double-gloving is recommended. The outer glove should be a thicker, chemical-resistant material such as butyl rubber or neoprene, which show good resistance to aldehydes and other organic compounds.[11][13] Gloves must be inspected for integrity before each use and changed immediately upon any sign of contamination.
Body Protection : A properly fitting, flame-retardant laboratory coat, fully buttoned, is the minimum requirement.[12] For procedures involving larger volumes (>50 mL) or a significant splash risk, a chemical-resistant apron worn over the lab coat is necessary.[9][13] Long pants and closed-toe shoes are mandatory for all laboratory work.[12]
Respiratory Protection : Standard operations do not require a respirator if and only if all work is conducted within a properly functioning chemical fume hood.[2] A NIOSH-approved air-purifying respirator with organic vapor cartridges should be available for emergency situations, such as a large spill outside of containment.[12] Use of a respirator requires prior medical evaluation and fit-testing.[12]
Operational and Disposal Plans
Proper handling and disposal procedures are critical for safety and to manage the potent odor of the compound.
Step-by-Step Handling Protocol
Preparation : Before handling the chemical, lay down disposable plastic-backed absorbent bench paper inside the fume hood to contain any potential spills.[9]
Don PPE : Put on all required PPE as outlined in the table above, starting with the lab coat, followed by eye protection, and finally gloves (donning the inner nitrile gloves first, then the outer chemical-resistant gloves).
Chemical Handling : Perform all manipulations (weighing, transfer, dissolution) deep within the fume hood sash area to ensure optimal vapor and dust capture.
Post-Handling : Tightly cap the primary container. Wipe down any contaminated surfaces within the fume hood with an appropriate solvent.
Doff PPE : Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated items with bare skin. Remove the outer gloves first, then the apron, lab coat, face shield/goggles, and finally the inner gloves. Wash hands thoroughly with soap and water immediately after.[4]
Waste Disposal Plan
Contaminated Solids : All disposable items that have come into contact with the chemical (e.g., gloves, bench paper, weighing paper, pipette tips) must be considered hazardous waste.
Odor Control : To manage the stench, first place all contaminated solid waste into a sealable plastic bag (e.g., a zip-top bag) inside the fume hood.[1]
Final Disposal : Seal the bag and then place it into the designated solid hazardous waste container.[2][6]
Contaminated Glassware : Do not wash contaminated glassware directly in the sink.
Decontamination : Inside the fume hood, rinse the glassware with a suitable solvent to remove the bulk of the residue, disposing of the rinseate into the appropriate liquid hazardous waste container.
Oxidation : To neutralize the malodorous sulfur compound, submerge or rinse the glassware with a 10-15% sodium hypochlorite solution (household bleach) and let it sit for at least one hour inside the fume hood before standard washing.[1]
Liquid Waste : All liquid waste containing 2-(Methylsulfanyl)quinoline-3-carbaldehyde must be collected in a clearly labeled, closed hazardous waste container stored in a secondary containment bin.
PPE Selection Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE based on the specific task and associated risks.
Caption: PPE selection workflow for 2-(Methylsulfanyl)quinoline-3-carbaldehyde.
References
Benchchem. Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
Sinocure Chemical Group.
UNL Environmental Health and Safety. Personal Protective Equipment for Chemical Exposures (7/24)
University of California, Santa Cruz. Chemical Safety: Personal Protective Equipment.
Thermo Fisher Scientific.
Fisher Scientific.
University of Nevada, Reno. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment.
ChemDmart.
Spectrum Chemical.
Centers for Disease Control and Prevention (CDC). Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures.
U.S. Environmental Protection Agency (EPA). Personal Protective Equipment.
